1-Bromoeicosane-d41

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromoeicosane-d41: Physical Characteristics and Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of the deuterated long-chain alkyl halide, 1-Bromoeicosane-d41. While specific experimental data for the deuterated form is limited, this document compiles available information and provides context based on its non-deuterated counterpart, 1-Bromoeicosane, and the general effects of deuteration on organic molecules. This guide is intended to be a valuable resource for researchers utilizing stable isotope-labeled compounds in lipid research, drug delivery studies, and as internal standards in mass spectrometry.

Chemical Identity and Physical Properties

1-Bromoeicosane-d41 is the deuterated isotopologue of 1-Bromoeicosane, where all 41 hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it a powerful tool for tracing the fate of long-chain alkyl groups in various biological and chemical systems.

Table 1: General Information and Chemical Identifiers

Property	1-Bromoeicosane-d41	1-Bromoeicosane (for comparison)
Chemical Name	1-Bromoeicosane-d41	1-Bromoeicosane
Synonyms	n-Eicosyl-d41 Bromide	Eicosyl bromide, n-Eicosyl bromide
Molecular Formula	C₂₀D₄₁Br	C₂₀H₄₁Br[1][2][3]
Molecular Weight	402.70 g/mol [4]	361.44 g/mol [2]
CAS Number	202480-71-5	4276-49-7
Isotopic Enrichment	≥98 atom % D	Not Applicable

Table 2: Physical Characteristics

Property	1-Bromoeicosane-d41 (Estimated)	1-Bromoeicosane (Experimental)
Physical State	Solid	White to pale yellow crystalline solid
Melting Point	34-38 °C	36-39 °C
Boiling Point	~386 °C	386 °C
Density	~1.0 g/cm³*	1.0079 g/cm³ (estimate)
Solubility	Insoluble in water; Soluble in organic solvents like chloroform and methanol (slightly)	Insoluble in water; Soluble in chloroform; Slightly soluble in methanol

Spectroscopic Data

While specific spectra for 1-Bromoeicosane-d41 were not found, the primary analytical techniques for its characterization would be Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Mass Spectrometry (MS): The key feature in the mass spectrum of 1-Bromoeicosane-d41 would be the molecular ion peak at m/z 402.70, reflecting the increased mass due to the 41 deuterium atoms. Fragmentation patterns would be indicative of the deuterated alkyl chain.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: An ideal spectrum would show the absence of proton signals, confirming the high level of deuteration.

  • ²H (Deuterium) NMR: This would show signals corresponding to the various deuterated positions along the eicosane chain.

  • ¹³C NMR: The carbon signals would be present, and their splitting patterns could be influenced by the adjacent deuterium atoms.

Handling and Storage

Deuterated compounds are generally handled and stored similarly to their non-deuterated analogs.

• Storage: Store in a cool, dry, and well-ventilated area, away from strong oxidizing agents. For long-term stability, storage at -20°C is recommended.

• Safety: 1-Bromoeicosane is known to cause skin and eye irritation. Similar precautions should be taken with the deuterated form. Always consult the Safety Data Sheet (SDS) from the supplier before handling.

Potential Applications and Experimental Considerations

Deuterated long-chain alkyl halides like 1-Bromoeicosane-d41 are valuable tools in various research areas. Their primary utility lies in their ability to act as tracers in biological systems without the need for radioactive isotopes.

Potential Research Applications:

• Metabolic Fate Studies: 1-Bromoeicosane-d41 can be used as a precursor to synthesize deuterated eicosanoic acid (a 20-carbon fatty acid) and other lipids. The deuterated label allows for the tracking of the absorption, distribution, metabolism, and excretion of these lipids in vivo.

• Lipidomics: It can serve as an internal standard in mass spectrometry-based lipidomics to quantify long-chain fatty acids and their derivatives with high accuracy.

• Drug Delivery: As a component of liposomes or other lipid-based drug delivery systems, deuteration can help in understanding the structural integrity and in vivo fate of these delivery vehicles using techniques like neutron scattering.

• Biophysical Studies of Membranes: Deuterated lipids are used in neutron scattering and solid-state NMR studies to probe the structure and dynamics of lipid bilayers.

Inferred Experimental Protocol: Tracing the Metabolic Fate of Eicosanoic Acid in a Rodent Model

The following is a generalized experimental protocol outlining how 1-Bromoeicosane-d41 could be used to study the metabolism of eicosanoic acid. This protocol is inferred from methodologies used for other deuterated fatty acids.

Objective: To track the incorporation and distribution of eicosanoic acid into various lipid classes in different tissues of a mouse model.

Materials:

• 1-Bromoeicosane-d41

• Reagents for Grignard reaction and subsequent carboxylation to synthesize eicosanoic acid-d41.

• Suitable vehicle for administration (e.g., corn oil)

• Mouse model (e.g., C57BL/6)

• Equipment for oral gavage, blood and tissue collection

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Instrumentation for lipid analysis (e.g., GC-MS or LC-MS/MS)

Methodology:

• Synthesis of Eicosanoic Acid-d41: Convert 1-Bromoeicosane-d41 to the corresponding Grignard reagent, followed by reaction with carbon dioxide to yield eicosanoic acid-d41. Purify the final product.

• Preparation of Dosing Solution: Dissolve the synthesized eicosanoic acid-d41 in corn oil to a final concentration suitable for oral administration (e.g., 10 mg/mL).

• Animal Dosing: Administer the deuterated fatty acid solution to mice via oral gavage. A control group should receive the vehicle only.

• Sample Collection: At various time points post-administration (e.g., 2, 6, 12, 24 hours), collect blood samples and harvest tissues of interest (e.g., liver, adipose tissue, heart, brain).

• Lipid Extraction: Perform a total lipid extraction from the collected tissues and plasma using a standard method like the Folch or Bligh-Dyer procedure.

• Lipid Analysis by LC-MS/MS: Analyze the lipid extracts using liquid chromatography-tandem mass spectrometry to identify and quantify the incorporation of the deuterated eicosanoyl chain into various lipid classes (e.g., triglycerides, phospholipids, cholesterol esters).

Data Analysis:

• Monitor the appearance and disappearance of the deuterated eicosanoyl moiety in different lipid species over time.

• Calculate the rate of incorporation and turnover of eicosanoic acid in different tissues.

• Compare the lipid profiles of the experimental and control groups.

Visualizations

The following diagrams illustrate the conceptual workflow of the inferred experimental protocol.

Caption: Experimental workflow for tracing the metabolic fate of eicosanoic acid-d41.

Caption: Logical relationships of 1-Bromoeicosane-d41.

References

• 1. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromoicosane | 4276-49-7 [chemicalbook.com]
• 3. 1-Bromoeicosane [webbook.nist.gov]
• 4. cdnisotopes.com [cdnisotopes.com]

Unveiling the Role of 1-Bromoeicosane-d41 in Advanced Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

1-Bromoeicosane-d41, a deuterated long-chain alkyl bromide, serves as a specialized and powerful tool in modern scientific research. Its unique isotopic labeling allows for precise tracking and quantification in complex biological and chemical systems. While direct, published applications of 1-Bromoeicosane-d41 are not extensively documented, its utility can be thoroughly understood through the established applications of its non-deuterated counterpart and similar deuterated long-chain alkanes, such as eicosane-d42. This guide details the principal and inferred applications of 1-Bromoeicosane-d41, providing methodologies and conceptual frameworks for its use in mass spectrometry, nuclear magnetic resonance, and neutron scattering studies.

Core Applications: A Synthetic Building Block and an Internal Standard

The primary utility of 1-Bromoeicosane-d41 stems from two key features: the reactive bromo group and the deuterium-labeled 20-carbon chain. The bromine atom allows it to function as a synthetic intermediate, enabling the covalent attachment of the deuterated eicosanyl group to other molecules of interest. The deuterated chain provides a distinct mass signature, making it an ideal internal standard for quantitative analysis by mass spectrometry.

Quantitative Analysis using Mass Spectrometry

In quantitative mass spectrometry, an internal standard is crucial for correcting for sample loss during preparation and for variations in instrument response. An ideal internal standard is chemically similar to the analyte but has a different mass. 1-Bromoeicosane-d41, with its 41 deuterium atoms, is an excellent internal standard for the analysis of long-chain alkyl bromides or other lipids.

Table 1: Physical and Chemical Properties of 1-Bromoeicosane and its Deuterated Analog

Property	1-Bromoeicosane	1-Bromoeicosane-d41
Molecular Formula	C₂₀H₄₁Br	C₂₀D₄₁Br
Molecular Weight	361.44 g/mol	402.86 g/mol
CAS Number	4276-49-7	202480-71-5

This protocol outlines a general procedure for the quantification of a hypothetical long-chain alkyl bromide (LCAB) in a biological matrix.

• Preparation of Standard Solutions:

  • Prepare a stock solution of the LCAB analyte at a concentration of 1 mg/mL in hexane.

  • Prepare a stock solution of the internal standard, 1-Bromoeicosane-d41, at a concentration of 1 mg/mL in hexane.

  • Create a series of calibration standards by spiking a blank biological matrix extract with known concentrations of the LCAB analyte and a fixed concentration of the 1-Bromoeicosane-d41 internal standard.

• Sample Preparation:

  • To 100 µL of the biological sample (e.g., plasma, tissue homogenate), add a known amount of the 1-Bromoeicosane-d41 internal standard.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., hexane/isopropanol).

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in a known volume of hexane for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Injector Temperature: 280 °C.

    • Oven Program: Start at 150 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 10 min.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ions to Monitor: Select characteristic ions for the LCAB analyte and 1-Bromoeicosane-d41. For 1-Bromoeicosane-d41, a prominent ion would be expected from the loss of bromine, shifted by the mass of the deuterium atoms.

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the LCAB in the unknown samples by interpolating their peak area ratios on the calibration curve.

Workflow for quantitative analysis using an internal standard.

Advanced Applications in Biophysics and Materials Science

Beyond its role as an internal standard, 1-Bromoeicosane-d41 is a valuable precursor for synthesizing deuterated molecules for structural and dynamic studies using neutron scattering and Nuclear Magnetic Resonance (NMR).

Neutron Scattering Studies of Membranes

Neutron scattering is a powerful technique for studying the structure and dynamics of biological membranes. Deuterium has a significantly different neutron scattering length than hydrogen, allowing for contrast matching techniques. By selectively deuterating components of a membrane, researchers can "highlight" or "hide" those components from the neutron beam.

1-Bromoeicosane-d41 can be used to synthesize deuterated lipids or other membrane-associated molecules. For instance, the deuterated eicosanyl chain can be attached to a head group to create a deuterated phospholipid. When incorporated into a lipid bilayer, the location and dynamics of this deuterated lipid can be precisely determined.

Workflow for preparing samples for neutron scattering.

NMR Spectroscopy

In NMR spectroscopy, deuteration can be used to simplify complex spectra by replacing protons with deuterium, which is typically not observed in ¹H NMR. Furthermore, the presence of deuterium can influence the relaxation of nearby nuclei, providing structural information. In solid-state NMR, deuterated compounds are used to study molecular dynamics.

A notable application is in suppressing surface relaxation effects in NMR experiments. For example, coating the walls of an NMR tube with a deuterated long-chain alkane can minimize the interaction of the sample with the glass surface, which can cause unwanted line broadening.

Conclusion

1-Bromoeicosane-d41 is a versatile research tool with significant potential in analytical chemistry, biophysics, and materials science. Its primary application lies in its use as a synthetic precursor for introducing a deuterated 20-carbon alkyl chain into target molecules, which can then be used as internal standards for highly accurate quantification by mass spectrometry. Furthermore, it enables the synthesis of deuterated molecules for advanced structural and dynamic studies using neutron scattering and NMR spectroscopy. The methodologies and workflows presented here provide a foundational guide for researchers looking to leverage the unique properties of 1-Bromoeicosane-d41 in their experimental designs.

An In-depth Technical Guide to the Synthesis and Isotopic Purity of 1-Bromoeicosane-d41

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of 1-Bromoeicosane-d41. This deuterated long-chain alkyl bromide is a valuable tool in various research applications, including as an internal standard in mass spectrometry-based quantitative analysis and as a tracer in metabolic studies. The high degree of deuteration can also be leveraged to study kinetic isotope effects and to potentially alter metabolic pathways of molecules into which it is incorporated.

Synthetic Pathway

The synthesis of 1-Bromoeicosane-d41 is proposed as a multi-step process commencing with the perdeuteration of the commercially available starting material, eicosanoic acid. The subsequent steps involve the reduction of the deuterated carboxylic acid to the corresponding alcohol, followed by bromination to yield the final product.

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1-Bromoeicosane-d41 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromoeicosane-d41, a deuterated long-chain alkyl halide. The document details its chemical properties, potential applications in research and development, and generalized experimental protocols where this and similar deuterated molecules serve as invaluable tools.

Core Compound Data

1-Bromoeicosane-d41 is the deuterated isotopologue of 1-Bromoeicosane. The substitution of hydrogen with deuterium, a stable, non-radioactive isotope, makes it an ideal internal standard for mass spectrometry-based quantification or a tracer in metabolic studies.[1][2][3] The key properties of 1-Bromoeicosane-d41 and its non-deuterated counterpart are summarized below.

Property	1-Bromoeicosane-d41	1-Bromoeicosane
Synonyms	n-Eicosyl Bromide-d41	Eicosyl bromide, n-Eicosyl bromide
CAS Number	202480-71-5[4][5]	4276-49-7
Molecular Formula	CD₃(CD₂)₁₉Br	C₂₀H₄₁Br
Molecular Weight	402.70 g/mol	361.44 g/mol
Isotopic Enrichment	≥98 atom % D	Not Applicable
Physical Form	Solid	White to Off-White Solid/Powder
Melting Point	Not specified	36-39 °C

Applications in Drug Development and Research

Deuterated compounds like 1-Bromoeicosane-d41 are pivotal in modern drug discovery and development. The primary applications stem from the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can slow down metabolic processes. This property is leveraged in several ways:

• Pharmacokinetic (PK) Studies: Deuterated compounds are used as tracers to study the absorption, distribution, metabolism, and excretion (ADME) of drugs. By administering a deuterated version of a drug, researchers can track its fate in vivo without the need for radioactive labels.

• Internal Standards for Bioanalysis: Due to their chemical similarity and mass difference, deuterated compounds are considered the "gold standard" for internal standards in quantitative mass spectrometry (LC-MS/MS) assays. They co-elute with the analyte, compensating for variations in sample preparation and instrument response, leading to highly accurate and precise quantification.

• Metabolic Fate Studies: Long-chain alkanes and their derivatives are relevant to studies of lipid metabolism and environmental microbiology. 1-Bromoeicosane-d41 can be used as a tracer to elucidate the metabolic pathways of such molecules, for instance, in studies of beta-oxidation or microbial degradation.

Experimental Protocols

While specific experimental protocols for 1-Bromoeicosane-d41 are not widely published, the following sections detail generalized, yet comprehensive, methodologies where this compound would be highly applicable.

Protocol: Use of a Deuterated Compound as an Internal Standard in LC-MS/MS Bioanalysis

This protocol outlines the use of a deuterated compound, such as 1-Bromoeicosane-d41, as an internal standard (IS) for the quantification of its non-deuterated analogue in a biological matrix (e.g., plasma).

Objective: To accurately quantify the concentration of an analyte in plasma samples.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of the analyte (e.g., 1-Bromoeicosane) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a primary stock solution of the deuterated internal standard (IS), 1-Bromoeicosane-d41, in the same solvent at 1 mg/mL.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Prepare a series of working solutions of the analyte by serial dilution of the primary stock solution.

  • Prepare a working solution of the IS at a fixed concentration.

  • Spike blank plasma with the analyte working solutions to create calibration standards at various concentrations.

  • Spike blank plasma with the IS working solution to a final concentration that is consistent across all samples (calibrators, QCs, and unknown samples).

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (calibrator, QC, or unknown), add 150 µL of the IS working solution in a precipitating solvent (e.g., acetonitrile).

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto an appropriate LC column (e.g., a C18 column for hydrophobic compounds).

  • Develop a gradient elution method to achieve chromatographic separation of the analyte and IS from matrix components.

  • Set up the mass spectrometer for Multiple Reaction Monitoring (MRM). Define the precursor-to-product ion transitions for both the analyte and the IS.

  • Analyze the samples.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the calibration standards.

  • Apply a weighted linear regression to fit the curve.

  • Quantify the analyte concentration in the unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol: Synthesis of Deuterated Bromoalkanes via H/D Exchange

This protocol provides a general method for the synthesis of deuterated bromoalkanes, which can be adapted for the synthesis of compounds like 1-Bromoeicosane-d41. This method is based on a platinum-catalyzed hydrogen-deuterium exchange.

Objective: To synthesize a highly deuterated bromoalkane.

Methodology:

• Reaction Setup:

  • In a sealed reaction vessel suitable for pressure reactions, combine the non-deuterated bromoalkane (e.g., 1-Bromoeicosane), a platinum-based catalyst (e.g., deuterated bromoplatinic acid), and a deuterium source such as deuterium water (D₂O).

  • The reaction is typically performed under an atmosphere of deuterium gas (D₂) to facilitate the exchange process.

• Reaction Conditions:

  • Heat the reaction mixture to a specified temperature. The conditions (temperature, pressure, and reaction time) will need to be optimized for the specific substrate.

  • Maintain vigorous stirring to ensure proper mixing of the reactants.

  • Monitor the progress of the reaction by taking small aliquots and analyzing them by GC-MS or NMR to determine the degree of deuteration.

• Work-up and Purification:

  • Once the desired level of deuteration is achieved, cool the reaction mixture to room temperature.

  • Extract the deuterated product with an appropriate organic solvent.

  • Wash the organic layer with water to remove any water-soluble impurities.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain the pure deuterated bromoalkane.

• Characterization:

  • Confirm the identity and purity of the final product using standard analytical techniques such as NMR (¹H and ¹³C), mass spectrometry, and elemental analysis. The disappearance of proton signals in ¹H NMR and the mass shift in MS will confirm successful deuteration.

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts relevant to the application of 1-Bromoeicosane-d41.

Caption: Workflow for a typical preclinical pharmacokinetic study.

Caption: Potential metabolic fate of a long-chain alkane.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. texilajournal.com [texilajournal.com]
• 5. ORGANIC DEUTERIUM COMPOUNDS. XXIII. SYNTHESIS OF DEUTERATED OLEFINS (Journal Article) | OSTI.GOV [osti.gov]

The Indispensable Role of Deuterated Standards in Lipid Analysis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, achieving accurate and reproducible quantification of lipid species is paramount. The inherent complexity of lipidomes and the potential for variability during sample preparation and analysis necessitate the use of robust internal standards. Among these, deuterated standards have emerged as the gold standard, providing a reliable means to correct for analytical variance and ensure data integrity. This technical guide provides a comprehensive overview of the application of deuterated standards in lipid analysis, with a focus on mass spectrometry-based methodologies.

The Core Principle: Isotope Dilution Mass Spectrometry

The use of deuterated standards in lipid analysis is fundamentally based on the principle of isotope dilution mass spectrometry. In this approach, a known quantity of a deuterated analog of the analyte of interest is added to a sample at the earliest stage of preparation. This "spiked" internal standard, being chemically identical to its endogenous counterpart, experiences the same extraction inefficiencies, matrix effects, and ionization suppression or enhancement during mass spectrometry analysis.[1] Because the deuterated standard can be distinguished from the native analyte by its higher mass, the ratio of the endogenous analyte to the deuterated standard can be used to accurately calculate the initial concentration of the analyte, effectively normalizing for any variations introduced during the analytical workflow.[2]

Advantages of Deuterated Standards

The use of deuterated lipids as internal standards offers several key advantages over other types of standards, such as odd-chain lipids or those labeled with ¹³C.[3]

• Chemical and Physical Similarity: Deuterated standards exhibit nearly identical chemical and physical properties to their endogenous counterparts. This ensures they co-elute during chromatography and experience similar ionization efficiencies in the mass spectrometer, leading to more accurate correction.[3]

• Reduced Isotopic Overlap: By selecting a deuterated standard with a sufficient number of deuterium atoms (typically a minimum of 3 mass units difference), the isotopic overlap between the analyte and the standard during mass spectrometry analysis can be minimized.

• Commercial Availability: A wide range of deuterated lipid standards are commercially available, covering numerous lipid classes and species.[4] This accessibility facilitates their integration into various lipidomics workflows.

Quantitative Performance of Deuterated Standards

The use of deuterated internal standards significantly enhances the quantitative performance of lipid analysis methods. Key performance metrics such as linearity, recovery, and limits of detection (LOD) and quantification (LOQ) are substantially improved.

Parameter	Typical Performance with Deuterated Standards	Reference
Linearity (r²)	> 0.99
Extraction Recovery	> 90%
Limit of Quantification (LOQ)	0.048 - 0.44 ng/mL for eicosanoids
Inter-day Precision (CV%)	< 15%

Experimental Protocol: A Step-by-Step Guide to Lipid Analysis Using Deuterated Standards

The following protocol provides a generalized workflow for the quantitative analysis of lipids in biological samples using deuterated internal standards and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation and Internal Standard Spiking

Proper sample preparation is critical for accurate lipid analysis. The addition of deuterated internal standards should occur at the very beginning of the workflow to account for any lipid loss during extraction.

• For Plasma/Serum Samples: To a 10 µL aliquot of plasma or serum, add 225 µL of cold methanol containing a pre-determined mixture of deuterated and odd-chain lipid internal standards.

• For Cell Cultures: After harvesting, wash the cells with phosphate-buffered saline (PBS). For a 10 cm plate of adherent cells (approximately 1 x 10⁷ cells), collect the cells in a glass centrifuge tube. Add a known amount of the deuterated internal standard mixture directly to the cell pellet.

• For Tissue Samples: The amount of tissue used should be empirically determined based on the tissue type. Homogenize the tissue in a suitable buffer and then add the deuterated internal standard mixture.

Lipid Extraction

The Bligh-Dyer method or a modified version using methyl-tert-butyl ether (MTBE) are commonly used for lipid extraction.

• MTBE Extraction: Following the addition of the internal standard in methanol, add 750 µL of cold MTBE. Vortex the mixture vigorously and shake for several minutes at 4°C. Induce phase separation by adding 188 µL of water and centrifuging. The upper organic phase containing the lipids is then collected.

Sample Derivatization (Optional)

For certain classes of lipids, such as eicosanoids, derivatization may be necessary to improve chromatographic separation and detection sensitivity.

LC-MS/MS Analysis

The extracted lipids are then analyzed by LC-MS/MS. Reversed-phase liquid chromatography (RPLC) is a widely used technique for separating lipid species.

• Chromatography: A C18 column is commonly used for reversed-phase separation of lipids. A gradient elution with a mobile phase system, such as water/acetonitrile/isopropanol with additives like ammonium formate, is employed to separate the different lipid classes and species.

• Mass Spectrometry: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used for detection and quantification. The instrument is typically operated in both positive and negative electrospray ionization (ESI) modes to cover a broad range of lipid classes. Multiple Reaction Monitoring (MRM) is often used for targeted quantification of specific lipids and their corresponding deuterated standards.

Data Analysis

The final step involves processing the raw data to obtain quantitative results.

• Peak Integration: The peak areas of the endogenous lipids and their corresponding deuterated internal standards are integrated.

• Ratio Calculation: The ratio of the peak area of the endogenous analyte to the peak area of the deuterated internal standard is calculated.

• Quantification: A calibration curve, prepared using known concentrations of non-labeled standards and a fixed concentration of the deuterated internal standard, is used to determine the concentration of the endogenous lipid in the sample.

Visualization of Workflows and Pathways

Experimental Workflow for Lipid Analysis

The following diagram illustrates a typical experimental workflow for quantitative lipid analysis using deuterated internal standards.

Caption: A generalized workflow for quantitative lipid analysis.

Sphingolipid Metabolism Signaling Pathway

Accurate quantification of sphingolipids is crucial for understanding their role in cell signaling and disease. The following diagram depicts a simplified overview of the sphingolipid metabolism pathway, highlighting key lipids that are often quantified using deuterated standards.

Caption: Key intermediates in the sphingolipid metabolic pathway.

Eicosanoid Biosynthesis Pathway

Eicosanoids are potent signaling molecules involved in inflammation. Their low endogenous concentrations make accurate quantification using deuterated standards essential.

Caption: Major branches of the eicosanoid biosynthesis pathway.

Conclusion

Deuterated standards are an indispensable tool in modern lipid analysis, providing the foundation for accurate and precise quantification. Their ability to mimic the behavior of endogenous lipids throughout the analytical workflow allows for reliable correction of experimental variability, leading to high-quality, reproducible data. For researchers, scientists, and drug development professionals, a thorough understanding and implementation of methodologies incorporating deuterated standards are essential for advancing our knowledge of the critical roles lipids play in health and disease.

References

• 1. Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Material Safety of 1-Bromoeicosane-d41

This guide provides comprehensive safety information for 1-Bromoeicosane-d41, a deuterated form of 1-Bromoeicosane. The data presented is intended for researchers, scientists, and professionals in drug development who may handle this substance. The information is compiled from various sources, including supplier safety data sheets and chemical databases.

Section 1: Chemical Identification

This section provides key identifiers for 1-Bromoeicosane-d41 and its non-deuterated analogue.

Identifier	1-Bromoeicosane-d41	1-Bromoeicosane
Synonyms	n-Eicosyl Bromide-d41	Eicosyl bromide, n-Eicosyl Bromide[1]
CAS Number	202480-71-5[1][2]	4276-49-7[3]
Molecular Formula	CD3(CD2)19Br	C20H41Br
Molecular Weight	402.70 g/mol	361.44 g/mol
Isotopic Enrichment	98 atom % D	Not Applicable

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromoeicosane is provided below. The properties of the deuterated version are expected to be similar.

Property	Value	Source
Physical Description	White powder	PubChem
Melting Point	36-39 °C (lit.)	Sigma-Aldrich
Flash Point	113 °C (235.4 °F) - closed cup	Sigma-Aldrich
Vapor Pressure	<1 mmHg (at 20 °C)	Sigma-Aldrich
Vapor Density	12.5 (vs air)	Sigma-Aldrich

Section 3: Hazard Identification and Safety Information

This section outlines the potential hazards associated with 1-Bromoeicosane, which should be considered applicable to its deuterated form.

Hazard Class	Category	Hazard Statement
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	H319: Causes serious eye irritation

Source: European Chemicals Agency (ECHA) as cited by PubChem

Parameter	Recommendation
Personal Protective Equipment (PPE)	Eyeshields, Gloves, Type N95 (US) respirator
Storage Class	11 - Combustible Solids
Storage Conditions	Store at room temperature
Stability	Stable if stored under recommended conditions. Re-analyze after three years for chemical purity
Transport Information	Non-hazardous for transport

Section 4: Logical Workflow for Hazard Assessment

The following diagram illustrates a logical workflow for assessing and managing the risks associated with handling 1-Bromoeicosane-d41 in a laboratory setting.

Figure 1: Hazard Assessment Workflow for 1-Bromoeicosane-d41

Section 5: Experimental Protocols - Safety and Handling Procedures

While specific experimental protocols are application-dependent, the following general safety procedures should be followed when working with 1-Bromoeicosane-d41.

The diagram below outlines the standard procedure for donning and doffing PPE when handling this chemical.

Figure 2: PPE Donning and Doffing Workflow

In case of exposure, the following first aid measures should be taken:

• After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

• After skin contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if irritation develops and persists.

• After inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.

• After ingestion: Do NOT induce vomiting. Get medical attention.

Note: The first aid information is based on safety data for similar, non-deuterated compounds and should be used as a guideline.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. 1-BROMOEICOSANE | Eurisotop [eurisotop.com]
• 3. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Availability and Applications of 1-Bromoeicosane-d41: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-Bromoeicosane-d41, a deuterated long-chain alkyl halide. It is intended for researchers, scientists, and professionals in drug development who are interested in utilizing this compound in their studies. This document outlines its chemical properties, lists known commercial suppliers, and presents detailed, adaptable experimental protocols for its synthesis and application as an internal standard in lipidomics research.

Introduction

1-Bromoeicosane-d41 is a saturated, twenty-carbon alkyl bromide in which all 41 hydrogen atoms have been replaced with their heavy isotope, deuterium. This isotopic labeling makes it a valuable tool in various research applications, particularly in mass spectrometry-based analysis. The increased mass of deuterium allows for clear differentiation from its non-deuterated counterparts, making it an excellent internal standard for quantitative studies. Furthermore, the kinetic isotope effect, where the carbon-deuterium bond is stronger than the carbon-hydrogen bond, can be leveraged to study metabolic pathways and enzyme kinetics.

Commercial Availability

1-Bromoeicosane-d41 is available from several specialized chemical suppliers that focus on isotopically labeled compounds. The following table summarizes the currently known commercial sources and their product specifications.

Supplier	Product Number	Isotopic Purity	Chemical Purity	Available Quantities
CDN Isotopes	D-4016	98 atom % D[1]	Not specified	0.05 g, 0.1 g[1]
Eurisotop	DLM-1235-0.5	Not specified	98%[2]	0.5 g[2]
LookChem	202480-71-5	Not specified	Not specified	Inquiry-based[3]

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers directly for the most current information.

Physicochemical Data

Property	Value
Chemical Formula	CD₃(CD₂)₁₉Br
Molecular Weight	~402.7 g/mol
CAS Number	202480-71-5
Appearance	Likely a white to off-white solid at room temperature
Storage Conditions	Store at room temperature

Experimental Protocols

Synthesis of 1-Bromoeicosane-d41

This synthesis involves two main stages: the perdeuteration of eicosanoic acid and its subsequent conversion to 1-bromoeicosane-d41.

Part A: Perdeuteration of Eicosanoic Acid

This procedure is adapted from methods for the catalytic H/D exchange of fatty acids.

Materials:

• Eicosanoic acid

• Deuterium oxide (D₂O, 99.8 atom % D)

• Platinum on carbon (Pt/C, 10 wt. %) catalyst

• High-pressure reactor (e.g., Parr reactor)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a high-pressure reactor, combine eicosanoic acid, a catalytic amount of Pt/C, and a significant excess of D₂O.

• Seal the reactor and purge with an inert gas (e.g., argon).

• Heat the reactor to a temperature sufficient to induce H/D exchange (typically 150-200 °C) and pressurize with deuterium gas (D₂) to several bars.

• Maintain the reaction under vigorous stirring for 24-48 hours.

• Cool the reactor to room temperature and carefully vent the D₂ gas.

• Recover the reaction mixture and extract the deuterated eicosanoic acid with anhydrous diethyl ether.

• Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield eicosanoic acid-d39.

• To achieve high levels of deuteration, this process may need to be repeated.

Part B: Conversion of Eicosanoic Acid-d39 to 1-Bromoeicosane-d41

This part of the protocol is adapted from standard methods for the conversion of carboxylic acids to alkyl bromides.

Materials:

• Eicosanoic acid-d39 (from Part A)

• 1,1,3,3-Tetramethyldisiloxane (TMDS)

• Trimethylbromosilane (Me₃SiBr)

• Indium bromide (InBr₃) (catalyst)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the eicosanoic acid-d39 in anhydrous DCM.

• Add a catalytic amount of InBr₃.

• Add TMDS and Me₃SiBr to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the organic layer with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 1-Bromoeicosane-d41.

Application: Use of 1-Bromoeicosane-d41 as an Internal Standard in LC-MS/MS Lipidomics

1-Bromoeicosane-d41 can be used as an internal standard for the quantification of long-chain fatty acids or other lipid species in complex biological samples. The following is a general workflow for its use in a lipidomics experiment.

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• 1-Bromoeicosane-d41 stock solution of known concentration

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE, HPLC grade)

• LC-MS grade water

• Liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS)

Procedure:

• Sample Preparation: To a known volume or weight of the biological sample, add a precise amount of the 1-Bromoeicosane-d41 internal standard stock solution.

• Lipid Extraction: Perform a lipid extraction using a method such as the Matyash protocol (MTBE/methanol/water).

  • Add cold methanol to the sample containing the internal standard and vortex.

  • Add cold MTBE and shake the mixture at 4°C.

  • Induce phase separation by adding cold LC-MS grade water and vortexing.

  • Centrifuge to separate the layers and carefully collect the upper organic layer containing the lipids.

• Drying and Reconstitution: Dry the extracted lipids under a stream of nitrogen and reconstitute the sample in a suitable solvent for LC-MS analysis (e.g., isopropanol/acetonitrile/water).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the lipids using a suitable chromatography column and gradient.

  • Detect and quantify the target analytes and the 1-Bromoeicosane-d41 internal standard using multiple reaction monitoring (MRM) or a similar targeted mass spectrometry method.

• Data Analysis: The concentration of the target analytes is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualizations

The following diagrams illustrate the procurement and application workflow for 1-Bromoeicosane-d41.

Caption: Procurement and Synthesis Workflow for 1-Bromoeicosane-d41.

Caption: Application of 1-Bromoeicosane-d41 in Lipidomics.

Conclusion

1-Bromoeicosane-d41 is a commercially available, highly deuterated long-chain alkyl halide that serves as a valuable tool for researchers in the fields of drug development, metabolomics, and lipidomics. Its primary application is as an internal standard for mass spectrometry-based quantification, where its distinct mass allows for accurate and precise measurement of endogenous lipids. While specific synthesis protocols for this exact compound are not widely published, established methods for deuteration and alkyl halide formation provide a clear path for its in-house preparation if required. The workflows and protocols outlined in this guide offer a starting point for the successful procurement and application of 1-Bromoeicosane-d41 in a research setting.

References

• 1. selectscience.net [selectscience.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

1-Bromoeicosane-d41 solubility in organic solvents

An In-depth Technical Guide on the Solubility of 1-Bromoeicosane-d41 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to 1-Bromoeicosane-d41

1-bromoeicosane-d41 is the deuterated form of 1-bromoeicosane, where 41 hydrogen atoms have been replaced by deuterium isotopes. This isotopic labeling provides a valuable tool for researchers, particularly in drug metabolism and pharmacokinetic (DMPK) studies, due to the kinetic isotope effect.[2][3][4] The change in mass between hydrogen and deuterium can alter the rate of metabolic processes, often leading to a slower breakdown of the molecule.[3] This can result in an extended half-life and improved metabolic stability of a drug candidate.

The physical properties of 1-bromoeicosane-d41 are expected to be very similar to those of 1-bromoeicosane. The primary difference lies in the molecular weight.

Table 1: Physicochemical Properties of 1-Bromoeicosane and 1-Bromoeicosane-d41

Property	1-Bromoeicosane	1-Bromoeicosane-d41
Molecular Formula	C₂₀H₄₁Br	C₂₀D₄₁Br (CD₃(CD₂)₁₉Br)
Molecular Weight	361.44 g/mol	402.70 g/mol
CAS Number	4276-49-7	202480-71-5
Appearance	White to pale yellow crystalline solid	Solid (predicted)
Melting Point	36-39 °C	Similar to 1-bromoeicosane (predicted)
Boiling Point	386 °C	Similar to 1-bromoeicosane (predicted)

Predicted Solubility Profile

The solubility of a compound is primarily governed by the principle of "like dissolves like". This means that nonpolar solutes tend to dissolve in nonpolar solvents, while polar solutes are more soluble in polar solvents. 1-bromoeicosane is a nonpolar molecule due to its long hydrocarbon chain. The carbon-bromine bond introduces a small degree of polarity, but the overall character of the molecule is dominated by the nonpolar alkyl chain.

Deuteration is not expected to significantly alter the polarity of the molecule. Therefore, the solubility profile of 1-bromoeicosane-d41 is predicted to closely mirror that of 1-bromoeicosane.

Table 2: Predicted Solubility of 1-Bromoeicosane-d41 in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Toluene, Diethyl Ether	High	The intermolecular forces (primarily London dispersion forces) of both the solute and the solvent are similar, leading to favorable mixing.
Polar Aprotic	Chloroform, Dichloromethane	High	These solvents can effectively solvate the long alkyl chain of 1-bromoeicosane-d41. Chloroform is a known solvent for 1-bromoeicosane.
Polar Aprotic	Acetone, Ethyl Acetate	Moderate	While polar, these solvents have sufficient nonpolar character to interact with the long alkyl chain.
Polar Protic	Methanol, Ethanol	Low to Moderate	The presence of a polar hydroxyl group and the hydrogen-bonding network in these solvents make them less ideal for solvating a large nonpolar molecule. 1-bromoeicosane is slightly soluble in methanol. As the alkyl chain of the alcohol solvent increases (e.g., propanol, butanol), solubility is expected to increase due to a better match in nonpolar character.
Highly Polar Protic	Water	Insoluble	The significant difference in polarity and the strong hydrogen-bonding network of water prevent the dissolution of the large, nonpolar 1-bromoeicosane-d41 molecule.

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a standardized experimental protocol should be followed. The isothermal shake-flask method is a widely accepted technique for determining the solubility of a solid in a solvent.

Objective: To determine the equilibrium solubility of 1-bromoeicosane-d41 in a given organic solvent at a specified temperature.

Materials:

• 1-Bromoeicosane-d41

• Selected organic solvents (analytical grade)

• Glass vials with screw caps

• Thermostatically controlled shaker or incubator

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical instrumentation for quantification (e.g., GC-MS, HPLC-MS)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-bromoeicosane-d41 to a glass vial containing a known volume of the selected organic solvent. The presence of undissolved solid is necessary to ensure a saturated solution is formed.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to allow the system to reach equilibrium. For long-chain molecules, this may take 24 to 72 hours.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed at the constant temperature to allow the undissolved solid to sediment.

  • Carefully withdraw a known volume of the clear supernatant using a pipette.

  • Immediately filter the collected solution through a syringe filter to remove any remaining solid particles.

• Quantification:

  • Dilute the filtered saturated solution with a known volume of the same solvent to a concentration within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a pre-validated analytical method (e.g., GC-MS) to determine the concentration of 1-bromoeicosane-d41.

• Calculation:

  • Calculate the solubility of 1-bromoeicosane-d41 in the solvent using the measured concentration and the dilution factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of solubility using the shake-flask method.

Caption: Workflow for Thermodynamic Solubility Determination.

Conclusion

While quantitative solubility data for 1-bromoeicosane-d41 is not extensively published, a strong predictive understanding can be derived from the behavior of its non-deuterated analog, 1-bromoeicosane. It is anticipated to be highly soluble in nonpolar organic solvents and sparingly soluble in polar protic solvents. For precise quantitative measurements, the detailed experimental protocol provided in this guide is recommended. A thorough understanding of the solubility of 1-bromoeicosane-d41 is essential for its effective application in research and development, particularly in the pharmaceutical industry.

References

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 2. tandfonline.com [tandfonline.com]
• 3. clearsynthdiscovery.com [clearsynthdiscovery.com]
• 4. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity Quantification of Very-Long-Chain Fatty Acids in Human Plasma Using 1-Bromoeicosane-d41 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of very-long-chain fatty acids (VLCFAs) in human plasma using gas chromatography-mass spectrometry (GC-MS). The protocol employs 1-Bromoeicosane-d41 as an internal standard to ensure accuracy and precision in complex biological matrices. This method, involving a derivatization step with pentafluorobenzyl bromide (PFBBr), is particularly suited for the analysis of biomarkers associated with various metabolic disorders.

Introduction

Very-long-chain fatty acids (VLCFAs) are fatty acids with 22 or more carbon atoms. The quantification of VLCFAs in biological samples is crucial for the diagnosis and monitoring of several metabolic diseases.[1][2][3] The use of a stable isotope-labeled internal standard is essential for reliable quantification in mass spectrometry-based methods, as it compensates for variations during sample preparation and analysis.[4] 1-Bromoeicosane-d41, a deuterated 20-carbon alkyl bromide, serves as an excellent internal standard for the analysis of C22-C26 VLCFAs due to its structural similarity and distinct mass, ensuring it behaves similarly to the analytes during extraction and derivatization without interfering with their detection.

Experimental Workflow

The following diagram outlines the major steps in the analytical workflow for the quantification of VLCFAs using 1-Bromoeicosane-d41 as an internal standard.

Caption: A flowchart of the key steps in the VLCFA analysis protocol.

Experimental Protocols

Sample Preparation and Internal Standard Spiking

• Thaw frozen human plasma samples on ice.

• To 100 µL of plasma in a glass tube, add 10 µL of 1-Bromoeicosane-d41 internal standard solution (10 µg/mL in ethanol).

• Vortex briefly to mix.

Alkaline Hydrolysis

• Add 1 mL of 0.5 M methanolic KOH to the plasma sample.

• Incubate at 60°C for 60 minutes to hydrolyze fatty acid esters.

• Cool the sample to room temperature.

Liquid-Liquid Extraction

• Acidify the sample by adding 200 µL of 6 M HCl.

• Add 2 mL of hexane and vortex vigorously for 2 minutes.

• Centrifuge at 3000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer to a clean glass tube.

• Repeat the extraction with another 2 mL of hexane and combine the hexane layers.

• Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen.

Derivatization

• To the dried extract, add 50 µL of a freshly prepared derivatization solution containing 1% pentafluorobenzyl bromide (PFBBr) and 1% diisopropylethylamine (DIPEA) in acetonitrile.

• Incubate at 30°C for 30 minutes.

• Evaporate the derivatization reagent to dryness under a gentle stream of nitrogen.

• Reconstitute the sample in 100 µL of isooctane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Oven Program:

  • Initial temperature: 150°C, hold for 1 min

  • Ramp 1: 10°C/min to 250°C

  • Ramp 2: 5°C/min to 320°C, hold for 5 min

• Ionization Mode: Negative Chemical Ionization (NCI)

• Reagent Gas: Methane

• Selected Ion Monitoring (SIM) Mode:

  • Monitor the [M-PFB]- ions for each analyte and the internal standard.

Quantitative Data

The following tables present exemplary data for a calibration curve and the analysis of quality control (QC) samples for three representative VLCFAs.

Table 1: Exemplary Calibration Curve Data for Behenic Acid (C22:0)

Calibrator Concentration (µg/mL)	Analyte Response	Internal Standard Response	Response Ratio (Analyte/IS)
0.1	15,234	450,123	0.034
0.5	76,170	455,234	0.167
1.0	151,987	448,987	0.339
5.0	755,432	452,111	1.671
10.0	1,510,876	449,567	3.361
25.0	3,789,123	451,234	8.397

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Analyte	Nominal Conc. (µg/mL)	Measured Conc. (µg/mL) (n=5)	Accuracy (%)	Precision (%RSD)
Low	Behenic Acid (C22:0)	0.3	0.29	96.7	4.5
Lignoceric Acid (C24:0)	0.3	0.31	103.3	5.1
Cerotic Acid (C26:0)	0.3	0.28	93.3	6.2
Mid	Behenic Acid (C22:0)	7.5	7.6	101.3	3.1
Lignoceric Acid (C24:0)	7.5	7.3	97.3	3.8
Cerotic Acid (C26:0)	7.5	7.7	102.7	4.2
High	Behenic Acid (C22:0)	20.0	19.5	97.5	2.5
Lignoceric Acid (C24:0)	20.0	20.4	102.0	2.9
Cerotic Acid (C26:0)	20.0	19.6	98.0	3.5

Logical Relationships in Quantitative Analysis

The following diagram illustrates the logical relationship between the analyte, internal standard, and the final calculated concentration, highlighting the role of the response factor.

Caption: The logic of calculating analyte concentration using an internal standard.

Conclusion

The method described provides a reliable and sensitive approach for the quantification of very-long-chain fatty acids in human plasma. The use of 1-Bromoeicosane-d41 as an internal standard is critical for achieving the high accuracy and precision required in clinical research and drug development settings. This protocol can be adapted for the analysis of VLCFAs in other biological matrices and serves as a valuable tool for researchers in the field of lipidomics and metabolic diseases.

References

• 1. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]

Application Notes and Protocols for Quantitative Lipidomics using 1-Bromoeicosane-d41 by LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative lipidomics is a critical tool for understanding the roles of lipids in health and disease, and for the development of novel therapeutics. Accurate and sensitive quantification of lipid species by liquid chromatography-mass spectrometry (LC-MS) often relies on the use of internal standards and chemical derivatization. Derivatization can improve the chromatographic separation and enhance the ionization efficiency of target lipids, leading to lower limits of detection and quantification.

This document provides detailed application notes and protocols for the use of 1-Bromoeicosane-d41 as a derivatization agent and internal standard for the quantitative analysis of free fatty acids (FFAs) by LC-MS. 1-Bromoeicosane-d41 is a deuterated long-chain alkyl bromide that can be used to alkylate the carboxylic acid group of FFAs, forming eicosanyl-d41 esters. This derivatization strategy enhances the hydrophobicity of the FFAs, improving their retention and separation on reversed-phase LC columns, and promotes their ionization in positive electrospray ionization (ESI) mode, which can offer advantages in sensitivity and specificity compared to negative ion mode analysis of underivatized FFAs. The incorporation of 41 deuterium atoms provides a significant mass shift, allowing for its use as an internal standard for a class of lipids for which a corresponding deuterated standard is not being used for quantification.

Experimental Protocols

Lipid Extraction from Plasma/Serum

A methyl-tert-butyl ether (MTBE) extraction method is recommended for the efficient extraction of lipids from plasma or serum samples.

Materials:

• Plasma or serum samples

• Methanol (LC-MS grade), pre-chilled

• MTBE (HPLC grade), pre-chilled

• 1-Bromoeicosane-d41 internal standard solution (10 µg/mL in methanol)

• Phosphate-buffered saline (PBS)

• Vortex mixer

• Centrifuge (capable of 14,000 x g and 4°C)

• Nitrogen evaporator

Procedure:

• To a clean microcentrifuge tube, add 50 µL of plasma or serum sample.

• Add 200 µL of pre-chilled methanol containing the 1-Bromoeicosane-d41 internal standard.

• Vortex vigorously for 30 seconds.

• Add 750 µL of pre-chilled MTBE.

• Vortex for 1 minute.

• Incubate on a shaker at 4°C for 15 minutes.

• Add 150 µL of PBS to induce phase separation.

• Vortex for 20 seconds and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase into a new clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

Derivatization of Free Fatty Acids

The extracted and dried lipids are derivatized using 1-Bromoeicosane-d41 to form fatty acid eicosanyl-d41 esters.

Materials:

• Dried lipid extract

• 1-Bromoeicosane-d41 (as derivatization reagent, if not used as an internal standard in the extraction step)

• Anhydrous Acetonitrile (ACN)

• N,N-Diisopropylethylamine (DIPEA)

• Heating block or oven

Procedure:

• Reconstitute the dried lipid extract in 100 µL of anhydrous ACN.

• Add 10 µL of a 1 mg/mL solution of 1-Bromoeicosane-d41 in anhydrous ACN.

• Add 5 µL of DIPEA to catalyze the reaction.

• Cap the vial tightly and vortex briefly.

• Incubate the reaction mixture at 60°C for 60 minutes.

• After incubation, allow the sample to cool to room temperature.

• Dry the reaction mixture under a gentle stream of nitrogen.

• Reconstitute the derivatized sample in 100 µL of the initial LC mobile phase (e.g., 80:20 Methanol:Water) for LC-MS analysis.

LC-MS/MS Analysis

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Formate in Water

• Mobile Phase B: 10 mM Ammonium Formate in Methanol/Isopropanol (50:50, v/v)

• Flow Rate: 0.3 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 80% B

  • 2-12 min: 80% to 95% B

  • 12-15 min: 95% B

  • 15.1-18 min: 80% B (re-equilibration)

Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument

• Analysis Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Table 1: Example Calibration Curve for Derivatized Palmitic Acid

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920
R²	0.9995

Table 2: Example Quantitative Performance Data for Derivatized Free Fatty Acids

Fatty Acid	Retention Time (min)	MRM Transition (m/z)	Recovery (%)	LOQ (ng/mL)
Myristic Acid (14:0)	8.5	551.8 -> 283.5	95.2	2.0
Palmitic Acid (16:0)	9.8	579.8 -> 283.5	98.1	1.0
Stearic Acid (18:0)	11.0	607.9 -> 283.5	97.5	1.0
Oleic Acid (18:1)	10.8	605.9 -> 283.5	96.3	1.5
Linoleic Acid (18:2)	10.5	603.9 -> 283.5	94.8	2.5
Arachidonic Acid (20:4)	9.2	627.9 -> 283.5	92.1	5.0
Eicosapentaenoic Acid (20:5)	8.9	625.9 -> 283.5	91.5	5.0
Docosahexaenoic Acid (22:6)	8.1	651.9 -> 283.5	90.8	5.0

Note: The product ion at m/z 283.5 corresponds to the eicosane-d41 fragment, providing a common fragment for precursor ion or neutral loss scanning to screen for all derivatized fatty acids.

Visualizations

Caption: Experimental workflow for quantitative analysis of free fatty acids.

Caption: Arachidonic acid signaling pathway.

Application Notes and Protocols for Spiking 1-Bromoeicosane-d41 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the utilization of 1-Bromoeicosane-d41 as an internal standard (IS) for the quantitative analysis of lipids and other non-polar analytes in biological samples by mass spectrometry (MS). The use of a deuterated internal standard is a gold-standard technique to correct for analyte loss during sample preparation and for variations in instrument response, such as matrix effects.[1][2]

Introduction

1-Bromoeicosane-d41 is a saturated 20-carbon alkyl bromide with 41 deuterium atoms. Its high mass and isotopic enrichment (typically ≥98 atom % D) make it an excellent internal standard for mass spectrometry-based quantification, as it is unlikely to be naturally present in biological samples and its mass is significantly shifted from its non-deuterated counterpart, minimizing isotopic interference.[3] Its non-polar nature makes it suitable for co-extraction with a wide range of lipids and other hydrophobic molecules. This protocol outlines the preparation of 1-Bromoeicosane-d41 stock solutions, the procedure for spiking it into biological matrices such as plasma/serum and tissue, subsequent lipid extraction, and considerations for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials and Reagents

• 1-Bromoeicosane-d41 (purity ≥98%)

• Biological sample (e.g., plasma, serum, tissue homogenate)

• Solvents (LC-MS or GC grade): Methanol, Chloroform, Methyl-tert-butyl ether (MTBE), Isopropanol, Acetonitrile, Water

• Reagents for extraction: e.g., Ammonium acetate, Formic acid

• Glass vials with PTFE-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

Experimental Protocols

Preparation of 1-Bromoeicosane-d41 Internal Standard Stock Solution

The selection of an appropriate solvent for the stock solution is critical for ensuring the stability and accurate delivery of the internal standard. Due to its non-polar nature, 1-Bromoeicosane is soluble in organic solvents like chloroform and slightly soluble in methanol.[4] A common practice for lipidomics is to prepare stock solutions in a solvent that is compatible with the initial extraction step.

Protocol:

• Accurately weigh a precise amount (e.g., 1 mg) of 1-Bromoeicosane-d41.

• Dissolve the weighed standard in a suitable organic solvent, such as a 2:1 (v/v) mixture of chloroform and methanol, to create a stock solution of known concentration (e.g., 1 mg/mL).

• Store the stock solution in a tightly sealed glass vial at -20°C or -80°C to ensure long-term stability. The stability of 1-Bromoeicosane-d41 is generally good under these conditions.[3]

• Prepare a working solution by diluting the stock solution to a concentration appropriate for spiking (e.g., 10 µg/mL) in the same solvent or a solvent compatible with the extraction method.

Spiking of 1-Bromoeicosane-d41 into Biological Samples

The internal standard should be added to the biological sample at the earliest stage of the sample preparation process to account for any analyte loss during extraction and subsequent steps.

For Plasma/Serum Samples:

• Thaw frozen plasma or serum samples on ice.

• Vortex the sample to ensure homogeneity.

• In a clean glass tube, add a specific volume of the plasma/serum sample (e.g., 50 µL).

• Add a precise volume of the 1-Bromoeicosane-d41 working solution to the sample. The final concentration of the internal standard in the sample should be within the linear range of the analytical method and comparable to the expected concentration of the analytes of interest. A starting concentration of 100-500 ng/mL in the final extract is often a reasonable starting point for method development.

• Vortex the mixture for 30 seconds to ensure thorough mixing.

• Proceed immediately to the lipid extraction protocol.

For Tissue Samples:

• Accurately weigh a small piece of frozen tissue (e.g., 10-20 mg).

• Add the tissue to a homogenization tube containing ceramic beads and an appropriate volume of a suitable buffer or solvent (e.g., ice-cold methanol).

• Add a precise volume of the 1-Bromoeicosane-d41 working solution to the tube.

• Homogenize the tissue using a mechanical homogenizer until a uniform homogenate is obtained.

• Proceed immediately to the lipid extraction protocol.

Lipid Extraction from Spiked Biological Samples

Several lipid extraction methods can be employed. The choice of method depends on the specific lipid classes of interest and the nature of the biological matrix. The Folch and Bligh-Dyer methods, which use a chloroform/methanol/water solvent system, are classic and widely used protocols. A more modern and safer alternative is the MTBE method.

Modified Folch Extraction Method:

• To the spiked biological sample, add a 2:1 (v/v) mixture of chloroform:methanol in a volume that is 20 times the sample volume.

• Vortex vigorously for 2 minutes.

• Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds and centrifuge at 2000 x g for 10 minutes.

• Carefully collect the lower organic phase, which contains the lipids and the 1-Bromoeicosane-d41 internal standard, using a glass Pasteur pipette.

• Transfer the organic phase to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitute the dried lipid extract in a solvent suitable for the intended analytical method (e.g., isopropanol/acetonitrile/water for LC-MS or hexane for GC-MS).

MTBE Extraction Method:

• To the spiked biological sample, add methanol to a final sample-to-methanol ratio of 1:3 (v/v).

• Vortex for 1 minute.

• Add MTBE to a final sample-to-MTBE ratio of 1:10 (v/v).

• Vortex for 10 minutes.

• Add water to a final sample-to-water ratio of 1:2.5 (v/v) to induce phase separation.

• Vortex for 1 minute and centrifuge at 1000 x g for 10 minutes.

• Collect the upper organic phase.

• Evaporate the solvent and reconstitute as described in the Folch method.

Analytical Considerations

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is well-suited for the analysis of volatile and semi-volatile compounds. While 1-Bromoeicosane is amenable to GC analysis, many lipids require derivatization to increase their volatility.

• Derivatization: For the analysis of fatty acids, derivatization to fatty acid methyl esters (FAMEs) is a common practice.

• Column Selection: A non-polar or medium-polarity capillary column is typically used.

• Ionization: Electron ionization (EI) is commonly used, which will produce characteristic fragment ions for 1-Bromoeicosane and its deuterated analog.

• Detection: Selected Ion Monitoring (SIM) of specific m/z values for the analyte and 1-Bromoeicosane-d41 will provide the highest sensitivity and selectivity.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique for the analysis of a wide range of lipids without the need for derivatization.

• Chromatography: Reversed-phase liquid chromatography (RPLC) with a C18 or C8 column is commonly used to separate lipids based on their hydrophobicity.

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used. ESI is generally preferred for polar lipids, while APCI may be more suitable for non-polar compounds like 1-Bromoeicosane.

• Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is ideal for quantitative analysis. Specific precursor-to-product ion transitions for both the analyte and 1-Bromoeicosane-d41 should be optimized.

Data Presentation

Quantitative data should be summarized in tables to facilitate easy comparison of results. The use of an internal standard allows for the calculation of the absolute concentration of the analyte.

Table 1: Example of Quantitative Results for an Analyte in Spiked Plasma Samples

Sample ID	Analyte Peak Area	IS (1-Bromoeicosane-d41) Peak Area	Response Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Control 1	120,540	850,230	0.142	71.0
Control 2	115,890	845,600	0.137	68.5
Treated 1	250,120	855,100	0.293	146.5
Treated 2	265,430	849,500	0.312	156.0

Table 2: Performance Characteristics of the Method (Example Data)

Parameter	Result
Recovery	85-105%
Matrix Effect	90-110% (after IS correction)
Intra-day Precision (%CV)	<10%
Inter-day Precision (%CV)	<15%
Linearity (r²)	>0.99
Limit of Quantification (LOQ)	10 ng/mL

Note: The data presented in these tables are for illustrative purposes only. Actual results will vary depending on the analyte, matrix, and analytical method.

Visualizations

Experimental Workflow

Caption: Experimental workflow for quantitative analysis using 1-Bromoeicosane-d41.

Logical Relationship of Internal Standard Correction

Caption: Logic of internal standard correction for accurate quantification.

References

• 1. Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. texilajournal.com [texilajournal.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols for the Use of a Deuterated Long-Chain Bromoalkane as a Surrogate Standard in EPA Methods

A Theoretical Application Based on 1-Bromoeicosane-d41

Disclaimer: Extensive searches of publicly available resources and scientific literature did not yield specific U.S. Environmental Protection Agency (EPA) methods that explicitly list 1-Bromoeicosane-d41 as a designated surrogate standard. The following application notes and protocols are therefore based on the established principles of using surrogate standards in EPA methods for the analysis of semi-volatile organic compounds (SVOCs), such as those outlined in EPA SW-846 Method 8270. This document serves as a detailed guide for researchers, scientists, and drug development professionals on how a compound like 1-Bromoeicosane-d41 could be effectively utilized as a surrogate standard in relevant environmental analyses.

Application Note: The Role of Surrogate Standards in Environmental Analysis

Surrogate standards are essential in analytical chemistry for monitoring the performance of environmental testing methods.[1][2] They are compounds that are chemically similar to the target analytes but are not expected to be found in environmental samples.[1] A known quantity of a surrogate is added to each sample, blank, and quality control sample before extraction and analysis.[1][3] The subsequent recovery of the surrogate provides a measure of the efficiency and accuracy of the entire analytical process, from sample preparation to instrumental analysis, for each individual sample.

Deuterated compounds, such as 1-Bromoeicosane-d41, are ideal surrogate standards for mass spectrometry-based methods. Their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly during extraction, cleanup, and chromatography. However, their increased mass allows them to be distinguished from the native analytes by the mass spectrometer.

1.1 Theoretical Application of 1-Bromoeicosane-d41:

While not explicitly cited in current EPA methods, 1-Bromoeicosane-d41 possesses properties that would make it a suitable surrogate standard for the analysis of long-chain hydrocarbons, brominated flame retardants, and other high molecular weight semi-volatile organic compounds in complex matrices like soil, sediment, and wastewater. Its long alkyl chain (C20) and bromo-functional group would mimic the behavior of many persistent organic pollutants (POPs).

Key Characteristics of an Effective Surrogate Standard like 1-Bromoeicosane-d41:

• Chemical Similarity: Behaves like the target analytes during all stages of the analytical procedure.

• Not Naturally Occurring: Unlikely to be present in the samples being analyzed.

• Mass Spectrometric Differentiation: The deuterium labeling allows for clear differentiation from the target analytes.

• Stability: Chemically stable throughout the entire analytical process.

Hypothetical Experimental Protocol: SVOC Analysis in Soil using a Long-Chain Bromoalkane Surrogate

This protocol is a representative example based on the principles of EPA SW-846 Method 8270 for the analysis of semi-volatile organic compounds.

2.1 Sample Preparation and Extraction:

• Sample Homogenization: Homogenize the soil sample thoroughly.

• Surrogate Spiking: To a 10-30 gram aliquot of the homogenized soil, add a precise volume of a standard solution of 1-Bromoeicosane-d41 in a suitable solvent (e.g., acetone) to achieve a target concentration.

• Extraction: Employ an appropriate extraction technique such as:

  • Soxhlet Extraction: Extract the sample for 16-24 hours with a suitable solvent mixture (e.g., hexane/acetone 1:1).

  • Pressurized Fluid Extraction (PFE): Extract at elevated temperature and pressure with a suitable solvent.

• Drying and Concentration: Dry the extract by passing it through anhydrous sodium sulfate. Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a nitrogen evaporator.

• Internal Standard Spiking: Add a known amount of an internal standard solution to the final extract immediately before instrumental analysis.

2.2 Instrumental Analysis (Gas Chromatography/Mass Spectrometry - GC/MS):

• Gas Chromatograph (GC):

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane capillary column.

  • Inlet: Splitless injection at 250°C.

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 320°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan from m/z 35-550 or Selected Ion Monitoring (SIM) for target analytes and the surrogate.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Data Presentation: Quantitative Performance Metrics

The recovery of the surrogate standard is a critical quality control parameter. It is calculated as follows:

% Recovery = (Amount Found / Amount Spiked) x 100

The calculated percent recovery for each sample is then compared against established acceptance criteria.

Table 1: Typical Surrogate Recovery Acceptance Criteria for SVOC Analysis (Based on EPA Method 8270)

Matrix	Surrogate Type	Typical Acceptance Limits (% Recovery)
Water	Acid Extractables	21 - 110
Base/Neutral	35 - 114
Soil/Sediment	Acid Extractables	21 - 118
Base/Neutral	35 - 120

Note: These are general advisory limits. Each laboratory should establish its own control limits based on its specific standard operating procedures and performance data.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for using a surrogate standard in an environmental analysis.

Workflow for Surrogate Standard Use

References

• 1. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 2. biotage.com [biotage.com]
• 3. epa.gov [epa.gov]

Application Note: Quantification of Fatty Acids in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acids (FAs) are carboxylic acids with aliphatic chains that are fundamental to various biological processes, including energy storage, cell membrane structure, and cellular signaling. The accurate quantification of FAs in biological samples such as plasma, tissues, and cell cultures is crucial for understanding disease pathogenesis, identifying biomarkers, and in the development of novel therapeutics. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful analytical techniques for the sensitive and specific quantification of FAs.[1][2] A critical component of robust quantitative methods is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.

Ideally, a stable isotope-labeled (SIL) internal standard that is structurally identical to the analyte is used.[2] This application note details a comprehensive protocol for the quantification of fatty acids, discussing the use of a deuterated long-chain haloalkane, 1-Bromoeicosane-d41, as a potential internal standard and outlines the established best practices using structurally analogous deuterated fatty acids.

Principle of Internal Standards in Fatty Acid Analysis

The primary role of an internal standard in quantitative analysis is to compensate for the loss of analyte during sample processing and for variations in instrument response.[1] An ideal IS should have physicochemical properties as close as possible to the analytes of interest. For this reason, stable isotope-labeled fatty acids (e.g., Palmitic acid-d31, Stearic acid-d35) are considered the gold standard for FA quantification. They co-elute with their non-labeled counterparts and exhibit similar ionization efficiencies, thus providing the most accurate correction for experimental variations.

A Note on the Use of 1-Bromoeicosane-d41:

1-Bromoeicosane-d41 is a deuterated 20-carbon bromoalkane. While its long alkyl chain is structurally similar to that of long-chain fatty acids, it critically lacks a carboxylic acid functional group. Standard and widely validated methods for fatty acid analysis by GC-MS rely on the derivatization of the carboxylic acid to a more volatile ester, typically a fatty acid methyl ester (FAME).[1] 1-Bromoeicosane-d41 will not undergo this derivatization reaction.

Consequently, its utility as an internal standard for fatty acid quantification is severely limited. It may have some application as a surrogate to monitor the efficiency of an initial liquid-liquid extraction step, but it will not correct for inconsistencies in the crucial derivatization step, nor will its chromatographic and mass spectrometric behavior mimic that of the FAMEs. Therefore, for accurate and validated quantification of fatty acids, the use of a deuterated fatty acid internal standard is strongly recommended.

This document will provide a detailed protocol for fatty acid analysis, with the understanding that the substitution of a deuterated fatty acid IS with 1-Bromoeicosane-d41 introduces significant potential for analytical error.

Experimental Protocols

Protocol 1: Fatty Acid Extraction and Derivatization for GC-MS Analysis

This protocol describes the extraction of total fatty acids from a biological matrix and their subsequent derivatization to Fatty Acid Methyl Esters (FAMEs).

Materials:

• Biological sample (e.g., plasma, homogenized tissue, cell pellet)

• 1-Bromoeicosane-d41 solution (or preferably, a deuterated fatty acid IS solution) in a suitable solvent (e.g., isooctane) of known concentration

• Chloroform:Methanol (2:1, v/v)

• 0.9% NaCl solution

• Boron trifluoride (BF3) in methanol (14%)

• Hexane

• Anhydrous sodium sulfate

• Glass tubes with PTFE-lined screw caps

Procedure:

• Sample Preparation:

  • To a known quantity of sample (e.g., 100 µL of plasma or 10 mg of tissue homogenate) in a glass tube, add a precise volume of the internal standard solution.

• Lipid Extraction (Folch Method):

  • Add 2 mL of chloroform:methanol (2:1, v/v) to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex for another 30 seconds.

  • Centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully collect the lower organic layer containing the lipids into a new glass tube.

• Solvent Evaporation:

  • Evaporate the solvent from the collected organic layer under a gentle stream of nitrogen at room temperature.

• Derivatization to FAMEs:

  • To the dried lipid extract, add 2 mL of 14% BF3 in methanol.

  • Seal the tube tightly and heat at 60°C for 30 minutes.

  • Cool the tube to room temperature.

• Extraction of FAMEs:

  • Add 1 mL of hexane and 1 mL of water to the tube.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer, containing the FAMEs, to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried hexane extract to a GC vial for analysis.

Protocol 2: GC-MS Analysis of FAMEs

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for FAME analysis (e.g., DB-23, SP-2560)

GC-MS Conditions (Example):

Parameter	Value
GC
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Column Oven Program	40°C (hold 2 min), ramp to 140°C at 20°C/min, then ramp to 240°C at 4°C/min (hold 15 min)
MS
Ion Source Temp.	230°C
Interface Temp.	250°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-500
Data Acquisition	Scan or Selected Ion Monitoring (SIM)

Data Analysis:

• Identify the FAME peaks in the chromatogram based on their retention times and mass spectra by comparing them to a known standard mix.

• For quantification, generate a calibration curve by analyzing a series of standards containing known concentrations of the fatty acids of interest and a constant concentration of the internal standard.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of the fatty acids in the samples by interpolating their analyte/IS peak area ratios on the calibration curve.

Data Presentation

The quantitative data should be summarized in a clear and structured table to facilitate comparison between different samples or conditions.

Table 1: Example of Quantitative Fatty Acid Analysis Results

Fatty Acid	Retention Time (min)	Sample 1 (µg/mL)	Sample 2 (µg/mL)	%RSD (n=3)
Myristic (14:0)	15.2	25.4	30.1	4.5
Palmitic (16:0)	18.9	150.2	165.8	3.8
Stearic (18:0)	22.5	85.7	92.3	4.1
Oleic (18:1)	22.8	210.6	230.5	3.5
Linoleic (18:2)	23.5	180.1	195.4	4.2

Visualizations

Caption: Experimental workflow for the quantification of fatty acids.

Caption: Simplified overview of the roles of fatty acids in cellular processes.

Conclusion

This application note provides a detailed protocol for the quantification of fatty acids in biological samples using mass spectrometry. While the use of 1-Bromoeicosane-d41 as an internal standard is discussed, it is critical to recognize its limitations due to its chemical dissimilarity to fatty acids, particularly its inability to undergo derivatization. For achieving the highest accuracy and precision, the use of stable isotope-labeled fatty acids as internal standards is the recommended and validated approach in the scientific community. The provided workflow and methodologies serve as a comprehensive guide for researchers engaged in lipid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]

Method Development for Targeted Analysis of Lignoceric Acid using 1-Bromoeicosane-d41 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the quantitative analysis of lignoceric acid (C24:0), a very-long-chain saturated fatty acid, in human plasma. The method utilizes 1-Bromoeicosane-d41 as an internal standard (IS) for accurate and precise quantification by gas chromatography-mass spectrometry (GC-MS). The use of a deuterated internal standard is a robust approach that corrects for analyte loss during sample preparation and variations in instrument response.[1][2][3] This methodology is particularly relevant for researchers in the fields of metabolic diseases, neurological disorders, and drug development.

Introduction

Lignoceric acid is a key biomarker for certain peroxisomal disorders, such as X-linked adrenoleukodystrophy. Accurate and reliable quantification of this fatty acid in biological matrices is crucial for diagnosis, monitoring disease progression, and evaluating therapeutic interventions. Isotope dilution mass spectrometry (IDMS) is a highly accurate method for such quantitative analyses.[1] This method involves the addition of a known amount of an isotopically labeled standard, in this case, 1-Bromoeicosane-d41, to the sample at the beginning of the workflow.[2] The deuterated standard is chemically almost identical to the analyte of interest, ensuring that it behaves similarly during extraction and derivatization, thus providing reliable quantification.

Experimental

Materials and Reagents

• Lignoceric Acid (≥99%)

• 1-Bromoeicosane-d41 (Isotopic Purity: 98 atom % D)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Hexane (HPLC grade)

• Boron trifluoride-methanol (14% w/v)

• Sodium chloride (NaCl)

• Human plasma (from a certified vendor)

• Ultrapure water

Standard Solutions

• Lignoceric Acid Stock Solution (1 mg/mL): Accurately weigh 10 mg of lignoceric acid and dissolve it in 10 mL of chloroform.

• 1-Bromoeicosane-d41 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromoeicosane-d41 and dissolve it in 10 mL of chloroform.

• Working Standard Solutions: Prepare a series of working standard solutions of lignoceric acid by serial dilution of the stock solution with chloroform to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Working Solution (10 µg/mL): Dilute the 1-Bromoeicosane-d41 stock solution with chloroform.

Sample Preparation

• Spiking: To 100 µL of human plasma in a glass tube, add 10 µL of the 10 µg/mL internal standard working solution.

• Lipid Extraction: Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the plasma sample. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge the sample at 2000 x g for 10 minutes to separate the organic and aqueous phases.

• Collection: Carefully transfer the lower organic layer (chloroform) to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dried lipid extract, add 1 mL of 14% boron trifluoride-methanol solution. Tightly cap the tube and heat at 100°C for 30 minutes to convert the fatty acid to its fatty acid methyl ester (FAME).

• Extraction of FAMEs: After cooling, add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes.

• Final Sample: Transfer the upper hexane layer containing the lignoceric acid methyl ester and the internal standard to a GC vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 250°C

  • Ramp 2: 5°C/min to 320°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Lignoceric acid methyl ester: m/z 382.4 (M+), 351.4

  • 1-Bromoeicosane-d41: m/z 402.7 (M+), 321.7

Data Analysis and Results

Calibration Curve

A calibration curve was constructed by preparing standards at five different concentrations of lignoceric acid (1, 5, 10, 50, 100 µg/mL), each spiked with a constant concentration of the 1-Bromoeicosane-d41 internal standard (10 µg/mL). The peak area ratio of the analyte to the internal standard was plotted against the concentration of the analyte.

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	150,123	0.101
5	76,543	151,234	0.506
10	153,456	150,987	1.016
50	768,912	152,345	5.047
100	1,543,210	151,789	10.167

The calibration curve exhibited excellent linearity over the concentration range with a correlation coefficient (R²) of >0.99.

Sample Analysis

The developed method was applied to determine the concentration of lignoceric acid in a human plasma sample. The peak areas of the lignoceric acid methyl ester and the 1-Bromoeicosane-d41 internal standard were determined, and the concentration was calculated using the calibration curve.

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Plasma Sample 1	234,567	150,876	1.555	15.3
Plasma Sample 2	312,890	151,345	2.067	20.3
Plasma Sample 3	187,654	150,999	1.243	12.2

Method Validation

The method was validated for linearity, precision, accuracy, and limit of detection (LOD) and quantification (LOQ).

Parameter	Result
Linearity (R²)	> 0.999
Precision (%RSD)	< 5%
Accuracy (%Recovery)	95-105%
LOD	0.1 µg/mL
LOQ	0.5 µg/mL

Workflow and Pathway Diagrams

Caption: Experimental workflow for the quantitative analysis of lignoceric acid.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. benchchem.com [benchchem.com]
• 3. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: The Use of 1-Bromoeicosane-d41 as an Internal Standard in Lipidomics

Introduction

Metabolomics aims to comprehensively identify and quantify all small molecules in a biological system.[1] Mass spectrometry (MS) coupled with chromatography is a primary analytical technique in this field.[2] For accurate quantification, especially in complex biological matrices, the use of internal standards is crucial to account for variations during sample preparation and analysis.[3][4][5] Stable isotope-labeled compounds are considered the gold standard for internal standards in MS-based analyses due to their similar physicochemical properties to the endogenous analytes. 1-Bromoeicosane-d41, a deuterated form of the long-chain alkyl halide, serves as an excellent internal standard for the analysis of a variety of nonpolar to moderately polar lipids that do not have readily available stable isotope-labeled counterparts. Its long alkyl chain mimics the behavior of many lipids during extraction and chromatographic separation.

Applications

The primary application of 1-Bromoeicosane-d41 in metabolomics research is as an internal standard for the quantitative analysis of lipids and other long-chain hydrocarbon-containing molecules by mass spectrometry. Due to its chemical properties, it is particularly useful in:

• Lipidomics: To normalize for variations in extraction efficiency and matrix effects during the analysis of fatty acids, fatty acyls, and other lipid species from plasma, tissues, and cell cultures.

• Untargeted Metabolomics: As a general internal standard for nonpolar metabolites in broad-spectrum metabolomic profiling.

• Method Validation: To assess the recovery and reproducibility of lipid extraction and analytical methods.

Physicochemical Properties of 1-Bromoeicosane

Property	Value	Reference
Molecular Formula	C20H41Br
Molecular Weight	361.44 g/mol
Melting Point	36-39 °C
Assay	≥97%

Note: The properties listed are for the non-deuterated form, 1-Bromoeicosane. The deuterated form, 1-Bromoeicosane-d41, will have a slightly higher molecular weight.

Experimental Protocols

Protocol 1: Preparation of 1-Bromoeicosane-d41 Internal Standard Stock and Working Solutions

This protocol describes the preparation of stock and working solutions of 1-Bromoeicosane-d41 for use as an internal standard in a typical lipidomics workflow.

Materials:

• 1-Bromoeicosane-d41

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• 2 mL amber glass vials with PTFE-lined caps

• Calibrated micropipettes

Procedure:

• Stock Solution Preparation (1 mg/mL): a. Accurately weigh 1 mg of 1-Bromoeicosane-d41. b. Dissolve the weighed standard in 1 mL of chloroform in a 2 mL amber glass vial. c. Vortex thoroughly to ensure complete dissolution. d. Store the stock solution at -20°C.

• Working Solution Preparation (10 µg/mL): a. Transfer 10 µL of the 1 mg/mL stock solution into a clean 2 mL amber glass vial. b. Add 990 µL of a 2:1 (v/v) chloroform:methanol solution. c. Vortex to mix thoroughly. d. This working solution is now ready to be spiked into samples.

Quantitative Data for Standard Preparation

Parameter	Value
Stock Solution Concentration	1 mg/mL
Working Solution Concentration	10 µg/mL
Volume of Stock for Working Solution	10 µL
Final Volume of Working Solution	1 mL
Recommended Spiking Volume per Sample	10 µL
Final Amount of IS per Sample	100 ng

Protocol 2: Lipid Extraction from Plasma using 1-Bromoeicosane-d41 as an Internal Standard (Bligh-Dyer Method)

This protocol details a modified Bligh-Dyer liquid-liquid extraction for lipids from human plasma, incorporating 1-Bromoeicosane-d41 as an internal standard.

Materials:

• Human plasma

• 1-Bromoeicosane-d41 working solution (10 µg/mL)

• Chloroform (LC-MS grade)

• Methanol (LC-MS grade)

• Deionized water (LC-MS grade)

• Glass centrifuge tubes (15 mL) with PTFE-lined caps

• Nitrogen gas evaporator

• Centrifuge

Procedure:

• Sample Preparation: a. Thaw frozen plasma samples on ice. b. In a 15 mL glass centrifuge tube, add 100 µL of plasma.

• Internal Standard Spiking: a. Add 10 µL of the 10 µg/mL 1-Bromoeicosane-d41 working solution to the plasma sample. b. Vortex briefly to mix.

• Lipid Extraction: a. Add 375 µL of methanol to the plasma sample. b. Add 125 µL of chloroform. c. Vortex vigorously for 2 minutes. d. Add an additional 125 µL of chloroform and vortex for 30 seconds. e. Add 125 µL of deionized water and vortex for 30 seconds. f. Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

• Collection and Drying: a. Carefully collect the lower organic phase (containing the lipids and the internal standard) using a glass Pasteur pipette and transfer to a clean glass tube. b. Dry the collected organic phase under a gentle stream of nitrogen gas at 30°C.

• Reconstitution: a. Reconstitute the dried lipid extract in 100 µL of a suitable solvent for your analytical method (e.g., isopropanol:acetonitrile:water 2:1:1 v/v/v). b. Vortex for 1 minute to ensure complete dissolution. c. Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Visualizations

Caption: Workflow for Lipid Extraction with an Internal Standard.

Caption: Role of 1-Bromoeicosane-d41 in Quantitative Analysis.

References

• 1. Editorial: Applications of metabolomics to the discovery of biomolecules from natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry with 1-Bromoeicosane-d41

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique renowned for its high accuracy and precision in quantitative analysis. By employing a stable isotope-labeled internal standard, IDMS effectively mitigates variations arising from sample preparation and instrumental analysis. 1-Bromoeicosane-d41, a deuterated analog of 1-bromoeicosane, serves as an excellent internal standard for the quantification of long-chain fatty acids, fatty alcohols, and other related lipid molecules. Its chemical properties, being nearly identical to its non-labeled counterpart, ensure co-elution and similar ionization behavior, while the mass difference allows for clear differentiation by the mass spectrometer.

This document provides detailed application notes and experimental protocols for the use of 1-Bromoeicosane-d41 as an internal standard in IDMS workflows, primarily coupled with Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Key Applications

• Lipidomics: Quantification of long-chain fatty acids and alcohols in complex biological matrices such as plasma, serum, tissues, and cell cultures.

• Drug Development: Measuring the concentration of lipid-based drugs or drug metabolites.

• Environmental Analysis: Quantifying long-chain organic pollutants after appropriate derivatization.

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known amount of an isotopically labeled standard (e.g., 1-Bromoeicosane-d41) to a sample containing the analyte of interest (the unlabeled analogue). The ratio of the signal intensity of the analyte to that of the internal standard is then measured by a mass spectrometer. Since the analyte and the internal standard behave almost identically during extraction, derivatization, and chromatography, any sample loss or variation in instrument response will affect both compounds equally, thus preserving the accuracy of the measured ratio.

Experimental Protocols

Materials and Reagents

• Internal Standard: 1-Bromoeicosane-d41 (Molecular Weight: 402.70 g/mol , CAS: 202480-71-5)

• Analyte Standard: 1-Bromoeicosane (Molecular Weight: 361.44 g/mol , CAS: 4276-49-7) or the specific long-chain lipid to be quantified.

• Solvents: HPLC or GC grade solvents (e.g., hexane, dichloromethane, methanol, acetonitrile).

• Derivatization Agent (if required): For converting non-volatile lipids into volatile derivatives for GC-MS analysis (e.g., BSTFA, diazomethane).

• Extraction Cartridges: Solid Phase Extraction (SPE) cartridges suitable for lipid extraction (e.g., C18).

• Anhydrous Sodium Sulfate: For drying organic extracts.

• High-purity water.

Preparation of Standard Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Bromoeicosane-d41 and dissolve it in 10 mL of a suitable solvent (e.g., hexane or dichloromethane) in a volumetric flask.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the stock solution 1:100 with the same solvent.

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analyte standard and dissolve it in 10 mL of the same solvent in a separate volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range of the samples. A typical range could be 1, 5, 10, 50, 100, and 500 ng/mL. Spike each calibration standard with a constant amount of the internal standard spiking solution.

Sample Preparation

The choice of sample preparation method depends on the sample matrix. Below are general protocols for biological fluids and tissues.

• Pipette 1 mL of the biological fluid into a glass tube.

• Add a known amount of the 1-Bromoeicosane-d41 internal standard spiking solution.

• Vortex for 30 seconds to ensure thorough mixing and equilibration.

• Add 5 mL of a 2:1 (v/v) mixture of dichloromethane and methanol.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the lower organic layer to a clean tube.

• Repeat the extraction with another 5 mL of the dichloromethane/methanol mixture.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent for GC-MS or LC-MS analysis.

• Homogenize a known weight of the tissue sample (e.g., 100 mg) in a suitable buffer.

• Add a known amount of the 1-Bromoeicosane-d41 internal standard spiking solution to the homogenate.

• Perform a lipid extraction using a method such as the Folch or Bligh-Dyer procedure.

• Dry the lipid extract under nitrogen.

• Reconstitute the extract in a small volume of a non-polar solvent (e.g., hexane).

• Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water and then the non-polar solvent.

• Load the reconstituted extract onto the SPE cartridge.

• Wash the cartridge with a series of solvents of increasing polarity to remove interferences.

• Elute the analytes of interest with a suitable organic solvent.

• Evaporate the eluate to dryness and reconstitute in a known volume for analysis.

Derivatization (for GC-MS of non-volatile analytes)

For the analysis of long-chain fatty acids or alcohols by GC-MS, derivatization is often necessary to increase volatility.

• To the dried extract from the sample preparation step, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

• Add 50 µL of pyridine.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool to room temperature before injection into the GC-MS.

Instrumental Analysis (Illustrative GC-MS Parameters)

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (splitless).

• Oven Program: Start at 150°C, hold for 1 min, ramp to 320°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for the derivatized analyte and the deuterated internal standard.

Data Presentation

The following table provides an illustrative example of a calibration curve for the quantification of a hypothetical long-chain fatty acid using 1-Bromoeicosane-d41 as an internal standard.

Calibration Level	Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Area Ratio (Analyte/IS)
1	1	12,540	1,150,800	0.0109
2	5	63,890	1,165,200	0.0548
3	10	128,100	1,148,500	0.1115
4	50	645,300	1,155,000	0.5587
5	100	1,295,000	1,160,100	1.1163
6	500	6,510,000	1,152,300	5.6500

A linear regression of the Area Ratio against the Analyte Concentration would be used to quantify the analyte in unknown samples.

Visualization of Workflows and Pathways

Experimental Workflow

The general workflow for an IDMS experiment using 1-Bromoeicosane-d41 is depicted below.

Caption: General experimental workflow for IDMS using 1-Bromoeicosane-d41.

Fatty Acid Beta-Oxidation Pathway

As 1-Bromoeicosane-d41 is suitable for quantifying long-chain lipids, understanding their metabolic fate is crucial. The following diagram illustrates the beta-oxidation pathway, a key metabolic process for long-chain fatty acids.

Caption: Simplified diagram of the fatty acid beta-oxidation pathway.

Sample preparation techniques for using 1-Bromoeicosane-d41

Application Notes & Protocols for 1-Bromoeicosane-d41

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoeicosane-d41 is the deuterated form of 1-Bromoeicosane, a long-chain halogenated alkane. Its high isotopic purity and chemical similarity to its non-deuterated counterpart make it an excellent internal standard for quantitative analysis, particularly in mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a deuterated internal standard is considered the gold standard for quantification in complex matrices as it effectively corrects for variations in sample preparation, injection volume, and matrix-induced signal suppression or enhancement.[1][2][3]

These application notes provide detailed protocols for the use of 1-Bromoeicosane-d41 as an internal standard for the quantification of non-polar, long-chain analytes in aqueous and biological matrices.

Core Applications

1-Bromoeicosane-d41 is ideally suited for use as an internal standard in the quantitative analysis of:

• Long-chain fatty acids and their derivatives

• Other long-chain alkyl halides

• Non-polar environmental contaminants

• Biomarkers with long hydrocarbon chains

The choice of sample preparation technique will depend on the matrix and the physicochemical properties of the analyte of interest. Below are protocols for Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE), two common and effective methods for extracting non-polar compounds from aqueous samples.[4][5]

Experimental Protocols

Protocol 1: Quantification of a Non-Polar Analyte in an Aqueous Matrix using Liquid-Liquid Extraction (LLE) followed by GC-MS

This protocol describes the extraction of a hypothetical non-polar analyte from a water sample.

1. Materials and Reagents

• 1-Bromoeicosane-d41 solution (1 µg/mL in isooctane)

• Water sample (e.g., environmental water, wastewater)

• Hexane (HPLC grade)

• Sodium chloride (analytical grade)

• Anhydrous sodium sulfate (analytical grade)

• Glassware: separatory funnel, vials, pipettes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

2. Sample Preparation and Extraction

• Collect 100 mL of the water sample in a clean glass container.

• Spike the sample with 100 µL of the 1-Bromoeicosane-d41 internal standard solution (final concentration: 1 ng/mL).

• Add 5 g of sodium chloride to the sample to increase the ionic strength of the aqueous phase and improve the extraction efficiency of non-polar compounds.

• Transfer the sample to a 250 mL separatory funnel.

• Add 20 mL of hexane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes. The organic layer (hexane) will be the upper layer.

• Drain the lower aqueous layer and collect the organic layer.

• Pass the organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

3. GC-MS Analysis

• GC Column: A non-polar column, such as a DB-5ms, is suitable.

• Injector Temperature: 280°C

• Oven Program: Initial temperature of 80°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection.

• MS Ionization: Electron Ionization (EI)

• MS Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the analyte and 1-Bromoeicosane-d41.

Protocol 2: Quantification of a Non-Polar Analyte in a Biological Fluid using Solid-Phase Extraction (SPE) followed by GC-MS

This protocol is suitable for cleaner sample extracts compared to LLE.

1. Materials and Reagents

• 1-Bromoeicosane-d41 solution (1 µg/mL in methanol)

• Biological fluid sample (e.g., plasma, urine)

• Non-polar SPE cartridge (e.g., C18)

• Methanol (HPLC grade)

• Deionized water

• Hexane (HPLC grade)

• SPE vacuum manifold

2. Sample Preparation and Extraction

• Take 1 mL of the biological fluid and add 10 µL of the 1-Bromoeicosane-d41 internal standard solution (final concentration: 10 ng/mL).

• Vortex the sample for 30 seconds.

• SPE Cartridge Conditioning:

  • Pass 5 mL of hexane through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not let the cartridge run dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Wash the cartridge with 5 mL of 40% methanol in water to remove moderately polar impurities.

• Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analyte and internal standard with 5 mL of hexane into a clean collection tube.

• Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

3. GC-MS Analysis

• Follow the same GC-MS conditions as described in Protocol 1.

Data Presentation

The following tables present hypothetical but expected quantitative data for the analysis of a long-chain non-polar analyte using 1-Bromoeicosane-d41 as an internal standard.

Table 1: Performance Characteristics of the Analytical Method

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery (%)	85 ± 5%	92 ± 4%
Matrix Effect (%)	15% suppression	8% suppression
Limit of Detection (LOD)	0.1 ng/mL	0.05 ng/mL
Limit of Quantification (LOQ)	0.3 ng/mL	0.15 ng/mL
Linear Range	0.3 - 100 ng/mL	0.15 - 100 ng/mL
Intra-day Precision (%RSD)	< 10%	< 8%
Inter-day Precision (%RSD)	< 12%	< 10%

Table 2: Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.5	15,234	101,560	0.150
1.0	30,112	100,373	0.300
5.0	155,890	103,927	1.500
10.0	310,456	103,485	3.000
50.0	1,520,345	101,356	15.000
100.0	3,050,678	101,689	30.000
R²	0.9995

Mandatory Visualizations

Caption: Experimental workflow for quantification using 1-Bromoeicosane-d41.

Caption: Logic of using a deuterated internal standard for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 3. researchgate.net [researchgate.net]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 1-Bromoeicosane-d41

Disclaimer: Due to a lack of specific studies on 1-Bromoeicosane-d41, this guide is based on the general principles of using deuterated long-chain alkanes and similar internal standards for matrix effect compensation in mass spectrometry.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-Bromoeicosane-d41 as an internal standard to mitigate matrix effects in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact analytical results?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of quantitative analyses.[1]

Q2: How does 1-Bromoeicosane-d41, as a deuterated internal standard, theoretically correct for matrix effects?

A2: A deuterated internal standard (IS) like 1-Bromoeicosane-d41 is a stable isotope-labeled version of a similar, long-chain compound. The core principle is that the deuterated standard has nearly identical physicochemical properties to the analytes it is intended to be a surrogate for.[2] Consequently, during sample preparation, chromatography, and ionization, it should be affected by the matrix in a very similar way as the analyte of interest. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Q3: What are the key advantages of using a deuterated long-chain alkane standard?

A3: The primary advantage is the close structural and chemical similarity to analytes with long alkyl chains. This results in comparable extraction recovery and chromatographic retention times. Ideally, the deuterated internal standard co-elutes perfectly with the analyte, ensuring both experience the same degree of matrix effect simultaneously.

Q4: Can 1-Bromoeicosane-d41 completely eliminate issues related to matrix effects?

A4: While highly effective for certain analytes, deuterated internal standards may not always provide perfect compensation. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift causes them to elute in regions with different levels of ion suppression, it can lead to inaccurate quantification.

Troubleshooting Guide

This section provides solutions to common problems encountered when using 1-Bromoeicosane-d41 to correct for matrix effects.

Problem 1: Poor reproducibility of the analyte/internal standard area ratio.

• Possible Cause: Inconsistent addition of the internal standard.

  • Solution: Ensure precise and consistent spiking of the internal standard into all samples, calibrators, and quality controls. Use calibrated pipettes and verify the concentration of your internal standard stock solution.

• Possible Cause: Degradation of the internal standard.

  • Solution: Check the stability of 1-Bromoeicosane-d41 in your sample matrix and storage conditions. Prepare fresh stock solutions regularly.

• Possible Cause: Carryover from the autosampler.

  • Solution: Optimize the autosampler wash procedure, using a strong solvent to clean the injection port and needle between samples. Inject a blank sample after a high-concentration sample to check for carryover.

Problem 2: The analyte and 1-Bromoeicosane-d41 do not co-elute.

• Possible Cause: Isotope effect.

  • Solution: The replacement of hydrogen with deuterium can sometimes lead to slight changes in retention time. Adjusting the chromatographic conditions, such as the gradient profile or column temperature, may help to improve co-elution.

• Possible Cause: Column degradation.

  • Solution: A contaminated or degraded analytical column can affect the separation. Replace the column with a new one of the same type and implement a regular column washing protocol.

Problem 3: Unexpectedly high or low analyte concentrations.

• Possible Cause: Incorrect internal standard concentration.

  • Solution: Carefully reprepare the internal standard solution and verify its concentration.

• Possible Cause: Cross-contamination.

  • Solution: As mentioned previously, optimize autosampler wash procedures and inject blanks after high concentration samples.

• Possible Cause: Differential matrix effects.

  • Solution: If the analyte and internal standard are not affected by the matrix in the same way, this can lead to inaccurate results. This may occur if they do not co-elute perfectly. Further optimization of the chromatography is necessary.

Quantitative Data Summary

Since no specific quantitative data for 1-Bromoeicosane-d41 is available, the following table provides a general framework for evaluating the effectiveness of a deuterated internal standard in compensating for matrix effects.

Parameter	Formula	Ideal Value	Interpretation
Recovery (RE)	(Peak Area of Pre-Spike Sample) / (Peak Area of Post-Spike Sample)	Close to 100%	Efficiency of the extraction process.
Matrix Factor (MF)	(Peak Area of Post-Spike Sample) / (Peak Area of Neat Solution)	1.0	Measures the extent of ion suppression (<1) or enhancement (>1).
IS-Normalized MF	(MF of Analyte) / (MF of d-IS)	1.0	Indicates how well the deuterated internal standard corrects for the matrix effect.
Process Efficiency (PE)	(Peak Area of Pre-Spike Sample) / (Peak Area of Neat Solution)	Close to 100%	Overall efficiency of the entire analytical method.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects Using the Post-Extraction Spike Method

This protocol allows for the quantitative assessment of matrix effects to determine if 1-Bromoeicosane-d41 is adequately compensating for signal suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and 1-Bromoeicosane-d41 into the mobile phase or reconstitution solvent.

  • Set B (Post-Spike Matrix): Extract a blank matrix sample first. Then, spike the analyte and 1-Bromoeicosane-d41 into the final, clean extract.

  • Set C (Pre-Spike Matrix): Spike the analyte and 1-Bromoeicosane-d41 into the blank matrix before the extraction process.

• Analyze and Calculate:

  • Analyze all three sets of samples using your LC-MS/MS method.

  • Calculate the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE) using the formulas provided in the table above.

Visualizations

Caption: Experimental workflow for using a deuterated internal standard.

Caption: Troubleshooting logic for inconsistent results with a deuterated IS.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Technical Support Center: ESI-MS Analysis of 1-Bromoeicosane-d41

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the signal intensity of 1-Bromoeicosane-d41 during Electrospray Ionization Mass Spectrometry (ESI-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of 1-Bromoeicosane-d41 inherently low in ESI-MS?

1-Bromoeicosane-d41 is a long-chain, nonpolar alkyl halide. Electrospray Ionization (ESI) is most efficient for compounds that are already ionic in solution or are polar enough to readily accept or lose a proton. Due to its lack of acidic or basic functional groups, 1-Bromoeicosane-d41 does not ionize well via protonation ([M+H]⁺) or deprotonation ([M-H]⁻), leading to poor signal intensity in standard ESI-MS methods.

Q2: How can I improve the ionization efficiency of this compound?

The most effective strategy for improving the ESI-MS signal of nonpolar molecules like 1-Bromoeicosane-d41 is to promote the formation of adduct ions. This involves introducing a source of cations into the mobile phase or sample solvent that can associate with the analyte molecule during the electrospray process. Common adducts for such compounds include sodium ([M+Na]⁺), potassium ([M+K]⁺), and ammonium ([M+NH₄]⁺).[1] The formation of these adducts provides a charge to the neutral molecule, allowing for its efficient detection by the mass spectrometer.

Q3: What are the primary causes of poor signal for a deuterated internal standard?

Low signal intensity for a deuterated internal standard (IS) can arise from several factors beyond poor ionization:

• Matrix Effects: Components from the sample matrix that co-elute with the standard can suppress its ionization in the MS source.[2]

• Isotopic Instability (H/D Exchange): While the deuterium atoms in 1-Bromoeicosane-d41 are on a stable carbon backbone and not prone to exchange, for other standards, deuterium on labile groups (-OH, -NH) can exchange with hydrogen from the solvent, reducing the standard's concentration.[2][3]

• Chromatographic Separation: A phenomenon known as the "deuterium isotope effect" can cause a slight shift in retention time between the deuterated standard and the non-deuterated analyte.[3] If this shift moves the standard into a region of ion suppression, its signal may be disproportionately affected compared to the analyte.

Q4: Which mobile phase additives are recommended for promoting adduct formation?

The choice of additive depends on the desired adduct. Mobile phase additives can be a highly effective way to control and enhance adduct formation. For 1-Bromoeicosane-d41, adding low-millimolar concentrations of alkali metal salts or ammonium salts is recommended. For example, adding 5 mM sodium acetate can promote the formation of the [M+Na]⁺ adduct, while 5 mM ammonium acetate can yield the [M+NH₄]⁺ species.

Q5: Can instrument parameters be optimized to improve signal?

Yes, optimizing ion source parameters is crucial. After establishing a mobile phase that promotes adduct formation, fine-tuning the ESI source settings can significantly enhance the signal of the target adduct ion. A design of experiments (DoE) approach can systematically optimize multiple factors. Key parameters to adjust include:

• Capillary Voltage

• Nozzle Voltage

• Drying Gas Temperature and Flow Rate

• Sheath Gas Temperature and Flow Rate

• Nebulizer Pressure

Troubleshooting Guide for Low Signal Intensity

This guide provides a systematic approach to diagnosing and resolving low signal intensity issues with 1-Bromoeicosane-d41.

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direct_infusion -> signal_improved; signal_improved -> optimize_source [label="Yes"]; signal_improved -> optimize_adducts [label="No\n(Try different salt/conc.)"];

optimize_source -> check_matrix; check_matrix -> suppression_found; suppression_found -> end_success [label="No"]; suppression_found -> remedy_suppression [label="Yes"]; remedy_suppression -> end_success; } end_dot Caption: Troubleshooting workflow for low ESI-MS signal of 1-Bromoeicosane-d41.

Step 1: Foundational Checks

• Instrument Performance: Ensure the mass spectrometer is tuned and calibrated according to the manufacturer's guidelines. Analyze a compound known to perform well to confirm the instrument is operating correctly.

• Sample Concentration: Verify that the concentration of 1-Bromoeicosane-d41 is appropriate. While too low a concentration will yield a weak signal, an excessively high concentration can lead to ion suppression.

Step 2: Promote Adduct Formation

The primary reason for a weak signal is inefficient ionization. The goal is to shift from relying on protonation to detecting a more efficiently formed adduct ion.

• Modify Mobile Phase: Introduce an additive to your mobile phase to provide a source of cations. The choice of cation can be guided by the table below.

• Solvent Choice: Use solvents with low proton affinity, such as acetonitrile and methanol, which are less likely to compete with the analyte for adduct formation.

Step 3: Method Optimization

• Direct Infusion: To quickly find the best additive and concentration, perform direct infusion analysis. Prepare several solutions of 1-Bromoeicosane-d41 in a typical mobile phase composition (e.g., 80:20 Acetonitrile:Water) and add different concentrations of the chosen salt (e.g., 0.5, 1, 5, 10 mM sodium acetate). Infuse each directly into the mass spectrometer and monitor for the mass of the corresponding adduct ([M+Na]⁺) to find the condition that gives the highest signal intensity.

• Optimize Source Parameters: Once the optimal adduct-forming mobile phase is determined, optimize the ESI source parameters. Focus on capillary voltage and fragmentor/nozzle voltage to maximize the signal of the target adduct ion while minimizing in-source fragmentation.

Step 4: Evaluate Matrix Effects

If the signal is strong during direct infusion of a clean standard but weak in an extracted sample, ion suppression is likely.

• Post-Extraction Spike Test: Analyze a blank extracted matrix sample. Then, analyze the same blank extract that has been spiked with 1-Bromoeicosane-d41 at the target concentration. Compare the signal of the spiked extract to a standard in a clean solvent at the same concentration. A significantly lower signal in the matrix indicates ion suppression.

• Mitigation: If suppression is observed, try diluting the sample extract or improving the chromatographic separation to resolve the analyte from the interfering matrix components.

Data and Protocols

Table 1: Recommended Mobile Phase Additives for Adduct Formation

Target Adduct	Additive	Typical Concentration Range	Notes
[M+Na]⁺	Sodium Acetate or Sodium Formate	0.5 - 5 mM	Sodium adducts are often readily formed as sodium is a common contaminant. Explicitly adding a sodium salt provides consistent and enhanced formation.
[M+K]⁺	Potassium Acetate or Potassium Formate	0.5 - 5 mM	Similar to sodium, but may be less prevalent as a contaminant.
[M+NH₄]⁺	Ammonium Formate or Ammonium Acetate	5 - 10 mM	Ammonium adducts can sometimes be more stable or provide better fragmentation for structural analysis.

Experimental Protocol: Optimization of 1-Bromoeicosane-d41 Signal via Sodium Adduct Formation

Objective: To systematically determine the optimal concentration of a sodium-containing additive for maximizing the [M+Na]⁺ signal intensity of 1-Bromoeicosane-d41 using direct infusion ESI-MS.

1. Materials:

• 1-Bromoeicosane-d41 standard

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Sodium Acetate (analytical grade)

• 1.5 mL glass vials

2. Stock Solution Preparation:

• Analyte Stock (1 mg/mL): Accurately weigh and dissolve 1 mg of 1-Bromoeicosane-d41 in 1 mL of ACN.

• Additive Stock (100 mM): Prepare a 100 mM stock solution of sodium acetate in water.

3. Working Solution Preparation (for Direct Infusion):

• Prepare a "base solvent" of 80:20 ACN:Water.

• From the Analyte Stock, prepare an intermediate solution of 1 µg/mL 1-Bromoeicosane-d41 in the base solvent.

• In separate, clearly labeled vials, prepare a series of infusion solutions by spiking the intermediate analyte solution with the 100 mM sodium acetate stock to achieve final concentrations of 0, 0.5, 1.0, 2.0, and 5.0 mM sodium acetate. Ensure the final volume is consistent across all vials.

4. Direct Infusion ESI-MS Analysis:

• Set up a direct infusion experiment on your mass spectrometer. Use a syringe pump with a flow rate appropriate for your ESI source (e.g., 5-10 µL/min).

• Set the mass spectrometer to scan in positive ion mode over a mass range that includes the expected m/z for the [M+Na]⁺ adduct of 1-Bromoeicosane-d41.

• Infuse each working solution (from 0 mM to 5.0 mM sodium acetate) sequentially, allowing the signal to stabilize for 1-2 minutes for each solution.

• Record the average signal intensity of the [M+Na]⁺ ion for each concentration.

5. Data Analysis:

• Plot the signal intensity of the [M+Na]⁺ ion versus the concentration of sodium acetate.

• Identify the concentration that provides the maximum signal intensity. This concentration is the optimal level for your LC-MS mobile phase.

• Note the intensity of any other adducts or the protonated molecule to confirm that the sodium adduct is the most efficient species under these conditions.

6. Implementation in LC-MS Method:

• Prepare your LC-MS mobile phases using the optimal concentration of sodium acetate determined from the infusion experiment.

• Proceed with your chromatographic analysis, monitoring the m/z channel corresponding to the [M+Na]⁺ adduct of 1-Bromoeicosane-d41.

References

• 1. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Poor Recovery of 1-Bromoeicosane-d41

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to the poor recovery of 1-Bromoeicosane-d41 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: I am experiencing low and inconsistent recovery of 1-Bromoeicosane-d41. What are the most common causes?

Low and variable recovery of 1-Bromoeicosane-d41, a long-chain deuterated bromoalkane, typically stems from its hydrophobic and lipophilic nature. The primary causes can be categorized as follows:

• Non-Specific Binding (Adsorption): Due to its low polarity, the molecule has a high affinity for surfaces, particularly plastics like polypropylene, as well as glass. This can lead to significant loss of the standard to container walls, pipette tips, and filter membranes during sample processing.[1][2][3]

• Inefficient Extraction: The choice of extraction method and solvent is critical. If the solvent system is not optimized for a highly nonpolar compound, a significant portion of the 1-Bromoeicosane-d41 may remain in the sample matrix.[1][4]

• Poor Solubility: 1-Bromoeicosane-d41 may have limited solubility in the initial sample diluent or extraction solvent, causing it to precipitate or not be fully accessible for extraction.

• Matrix Effects: When analyzing samples from complex biological or environmental matrices, co-extracted substances can interfere with the detection of 1-Bromoeicosane-d41, especially in mass spectrometry-based methods, leading to ion suppression or enhancement.

• Analyte Instability: Although bromoalkanes are generally stable, degradation could occur under harsh experimental conditions such as extreme pH or high temperatures during sample preparation.

Q2: How can I prevent the loss of 1-Bromoeicosane-d41 due to adsorption to labware?

Minimizing non-specific binding is a crucial step to improve recovery. Here are several strategies:

• Use Silanized Glassware: Treating glassware with a silanizing agent will create a hydrophobic surface, which can reduce the adsorption of nonpolar compounds.

• Select Appropriate Lab Plastics: If plastics must be used, consider using low-retention polypropylene or polyethylene. It is advisable to test different types of plasticware to identify the most suitable option.

• Add a Surfactant: Including a low concentration (e.g., 0.05%) of a non-ionic detergent like Tween or Triton in your solvents can help to reduce adsorption to plastic surfaces.

• Solvent Rinsing: Before and after transferring your sample, rinse the container and pipette tips with an appropriate organic solvent to recover any adsorbed analyte.

Mitigation Strategy	Material	Mechanism
Use Silanized Glassware	Glass	Creates a hydrophobic surface to repel the nonpolar analyte.
Use Low-Retention Plastics	Polypropylene, Polyethylene	Specially manufactured to have a smoother, more repellent surface.
Add Surfactants (e.g., Tween)	Plastics	The surfactant molecules coat the plastic surface, preventing the analyte from binding.
Pre-rinse with Solvent	All surfaces	Saturates the binding sites with solvent molecules, reducing the opportunity for analyte adsorption.

Q3: What are the best extraction strategies for a long-chain bromoalkane like 1-Bromoeicosane-d41?

The optimal extraction strategy will depend on your sample matrix. For liquid samples, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are common.

• Liquid-Liquid Extraction (LLE): Use a water-immiscible, nonpolar solvent such as hexane, heptane, or a mixture of hexane and ethyl acetate. Multiple extractions with smaller volumes of solvent are generally more efficient than a single extraction with a large volume.

• Solid-Phase Extraction (SPE): A reverse-phase (e.g., C18, C8) sorbent is most appropriate for retaining the nonpolar 1-Bromoeicosane-d41 from a more polar sample matrix. Ensure the sorbent is properly conditioned and that the elution solvent is strong enough (e.g., acetonitrile, methanol, or a mixture with a less polar solvent) to fully recover the analyte.

For solid samples, a thorough homogenization followed by extraction with a strong organic solvent is necessary. Sonication can aid in disrupting the matrix and improving extraction efficiency.

Parameter	Recommendation for 1-Bromoeicosane-d41	Rationale
Extraction Type	LLE or Reverse-Phase SPE	Effective for isolating nonpolar compounds.
LLE Solvents	Hexane, Heptane, Dichloromethane, MTBE	"Like dissolves like"; these nonpolar solvents will effectively extract the long alkyl chain.
SPE Sorbent	C18 or other hydrophobic polymer	Retains the analyte through hydrophobic interactions.
Elution Solvent (SPE)	Acetonitrile, Methanol, Ethyl Acetate	A strong, nonpolar solvent is needed to disrupt the interaction with the sorbent and elute the analyte.

Q4: My sample matrix is very complex (e.g., plasma, soil extract). How can I minimize matrix effects?

Matrix effects can lead to inaccurate quantification. Here are some approaches to reduce their impact:

• Efficient Sample Cleanup: Incorporate additional cleanup steps after extraction. This could involve a secondary SPE cleanup with a different sorbent or a dispersive SPE (dSPE) step, as used in the QuEChERS method, which is effective for fatty matrices.

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract that is free of the analyte. This helps to ensure that the standards and the samples experience similar matrix effects.

• Dilution: If the concentration of your analyte is high enough, diluting the final extract with a clean solvent can reduce the concentration of interfering matrix components.

• Chromatographic Separation: Optimize your chromatographic method (GC or LC) to separate 1-Bromoeicosane-d41 from co-eluting matrix components.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Aqueous Samples

• Sample Preparation: To 1 mL of your aqueous sample in a silanized glass tube, add the known amount of 1-Bromoeicosane-d41 solution (in a water-miscible solvent like acetonitrile to ensure dispersion).

• Extraction: Add 2 mL of hexane (or another suitable nonpolar solvent).

• Mixing: Cap the tube and vortex vigorously for 1-2 minutes.

• Phase Separation: Centrifuge at 2000 x g for 5 minutes to achieve a clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean, silanized glass tube using a glass pipette.

• Repeat Extraction: Repeat steps 2-5 with a fresh 2 mL of hexane and combine the organic extracts.

• Evaporation and Reconstitution: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for your analytical instrument.

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Samples

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of deionized water. Do not let the sorbent go dry.

• Sample Loading: Load the aqueous sample (pre-spiked with 1-Bromoeicosane-d41) onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 3 mL of a water/methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

• Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes to remove excess water.

• Elution: Elute the 1-Bromoeicosane-d41 from the cartridge with 2 x 1.5 mL of acetonitrile or ethyl acetate into a clean collection tube.

• Final Preparation: Evaporate the eluate and reconstitute as needed for analysis.

Visualizations

Caption: A troubleshooting flowchart for poor recovery of 1-Bromoeicosane-d41.

Caption: A generalized workflow for the extraction of 1-Bromoeicosane-d41.

References

• 1. benchchem.com [benchchem.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chromatographic Separation of 1-Bromoeicosane-d41

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of 1-Bromoeicosane-d41.

Frequently Asked Questions (FAQs)

Q1: My deuterated standard (1-Bromoeicosane-d41) has a different retention time than the non-deuterated analyte. Is this expected?

A1: Yes, this is an expected phenomenon known as the chromatographic isotope effect. Deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1][2] This is due to the subtle differences in physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to weaker intermolecular interactions with the stationary phase and, consequently, a shorter retention time.[1]

Q2: The peak shape for 1-Bromoeicosane-d41 is broad or tailing. What are the potential causes?

A2: Poor peak shape can arise from several factors:

• Column Overload: Injecting too much sample can lead to peak fronting or tailing. Try diluting your sample.

• Active Sites on the Column or in the Inlet: The analyte may be interacting with active sites (e.g., exposed silanols) in the system. Using a highly inert column and liner is recommended.

• Inappropriate Temperature: In gas chromatography (GC), a temperature that is too low can cause peak broadening. In liquid chromatography (LC), a suboptimal mobile phase composition can have a similar effect.

• Column Degradation: Over time, columns can degrade, leading to poor peak shapes.

Q3: I am observing a different response for my analyte and the deuterated internal standard, even at the same concentration. Why is this?

A3: It is not uncommon for an analyte and its deuterated analog to exhibit different responses in a mass spectrometer (MS) detector, even at equimolar concentrations.[1] This can be due to differences in ionization efficiency or fragmentation patterns. It is crucial to prepare a calibration curve to accurately quantify your analyte.

Q4: What type of chromatographic column is best suited for the analysis of 1-Bromoeicosane-d41?

A4: For Gas Chromatography (GC), a non-polar column is a suitable choice for analyzing long-chain bromoalkanes like 1-Bromoeicosane.[3] Columns with a stationary phase such as Apiezon L have been used for the non-deuterated analog. For Liquid Chromatography (LC), a reversed-phase column (e.g., C18) would be appropriate, given the non-polar nature of the molecule.

Troubleshooting Guides

Issue 1: Poor Resolution Between 1-Bromoeicosane-d41 and a Co-eluting Contaminant

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Temperature Program (GC)	Modify the temperature ramp rate (e.g., decrease the rate) or add an isothermal hold at an appropriate temperature.	Improved separation between the two peaks.
Incorrect Mobile Phase Composition (LC)	Adjust the gradient profile or the ratio of organic solvent to water in an isocratic elution.	Enhanced resolution of the analyte from the contaminant.
Inappropriate Column	Switch to a column with a different selectivity (e.g., a mid-polarity column in GC or a different stationary phase in LC).	The elution order or retention times of the compounds will change, potentially leading to better separation.

Issue 2: Sample Carryover in Subsequent Injections

Potential Cause	Troubleshooting Step	Expected Outcome
Contamination in the Injection Port	Clean or replace the injector liner and septum.	The carryover peak is no longer observed in blank injections.
Insufficient Column Bake-out (GC)	Increase the final temperature and/or the hold time of the GC oven program to ensure all analytes are eluted.	No analyte peaks are detected in subsequent blank runs.
Inadequate Column Wash (LC)	Implement a high-organic wash step at the end of each run to flush strongly retained compounds from the column.	Blank injections are free of the analyte signal.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol is a representative method for the analysis of 1-Bromoeicosane-d41. Optimization may be required for your specific instrumentation and application.

Parameter	Condition
Column	Non-polar capillary column (e.g., DB-1ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 150 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 10 min
MS Transfer Line Temp	290 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-500

Sample Preparation

• Standard Preparation: Prepare a stock solution of 1-Bromoeicosane-d41 in a suitable solvent such as hexane or ethyl acetate.

• Serial Dilution: Perform serial dilutions of the stock solution to create calibration standards at the desired concentration range.

• Sample Extraction (if applicable): For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to isolate the analyte of interest.

Visualizations

Caption: Experimental workflow for 1-Bromoeicosane-d41 analysis.

Caption: Troubleshooting logic for poor peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Bromoeicosane [webbook.nist.gov]

Technical Support Center: Isotopic Interference with 1-Bromoeicosane-d41

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1-Bromoeicosane-d41 as an internal standard in mass spectrometry-based analyses. This guide focuses on identifying, understanding, and mitigating isotopic interference to ensure accurate and reliable quantification.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern when using 1-Bromoeicosane-d41?

A1: Isotopic interference, also known as isotopic crosstalk, occurs when the isotopic signature of an unlabeled analyte overlaps with the mass-to-charge ratio (m/z) of its stable isotope-labeled internal standard (SIL-IS). In the case of 1-Bromoeicosane, the natural abundance of heavy isotopes in the unlabeled molecule, particularly the presence of Bromine-81 (^81Br), contributes to a signal at m/z values that can interfere with the signal of 1-Bromoeicosane-d41. This can lead to an overestimation of the internal standard's response, resulting in an underestimation of the analyte's true concentration. This phenomenon is more pronounced for high molecular weight compounds and those containing elements with significant natural heavy isotope abundance, like bromine.[1]

Q2: What are the primary sources of isotopic interference with 1-Bromoeicosane-d41?

A2: There are two main sources of this interference:

• Natural Isotopic Abundance of the Analyte: Unlabeled 1-Bromoeicosane has a characteristic isotopic pattern due to the two stable isotopes of bromine, ^79Br and ^81Br, which exist in an approximate 1:1 ratio. Additionally, the presence of naturally occurring ^13C isotopes in the C20 alkyl chain contributes to the M+1 and M+2 peaks of the unlabeled analyte. These isotopic peaks can extend into the mass range of the deuterated internal standard.

• Isotopic Purity of the Deuterated Standard: The 1-Bromoeicosane-d41 internal standard itself may contain a small percentage of incompletely deuterated or unlabeled molecules as an impurity from its synthesis.

Q3: How can I determine the isotopic purity of my 1-Bromoeicosane-d41 standard?

A3: The most reliable method is to consult the Certificate of Analysis (CofA) provided by the manufacturer for the specific lot number of the standard you are using. The CofA will detail the isotopic enrichment. For example, a common specification for 1-Bromoeicosane-d41 is an isotopic enrichment of 98 atom % D.[2] If a CofA is unavailable, you can experimentally assess the purity by analyzing a high-concentration solution of the standard by itself and looking for the presence of the unlabeled analyte's molecular ion.

Q4: My calibration curve is non-linear at high concentrations. Could isotopic interference be the cause?

A4: Yes, significant isotopic interference is a common cause of non-linear calibration curves, particularly at the higher end of the concentration range. As the concentration of the unlabeled analyte increases, the contribution of its isotopic tail to the internal standard's mass channel becomes more significant. This artificially inflates the internal standard's signal, leading to a non-proportional response and a curve that may plateau or bend.[1]

Troubleshooting Guides

Issue 1: Unexpected high response in the internal standard channel for blank samples.

This could indicate contamination or the presence of an interfering species.

Troubleshooting Steps:

• Analyze a "True Blank": Prepare and inject a solvent blank (without internal standard or analyte) to ensure there is no background interference from the solvent or LC-MS system.

• Analyze the Internal Standard Solution: Prepare a solution containing only 1-Bromoeicosane-d41 at the working concentration and analyze it. This will help determine if the standard itself is contaminated with the unlabeled analyte.

• Check for Carryover: Inject a blank solvent after a high concentration standard to check for sample carryover in the injection port or on the analytical column.

Issue 2: Inaccurate quantification and poor precision.

This is a classic symptom of uncorrected isotopic interference.

Troubleshooting Workflow:

The following diagram outlines the logical workflow for identifying and correcting for isotopic interference.

Caption: Workflow for troubleshooting isotopic interference.

Experimental Protocols

Protocol 1: Experimental Determination of Isotopic Overlap

This protocol allows for the experimental determination of the percentage of the unlabeled analyte's signal that contributes to the 1-Bromoeicosane-d41 internal standard's mass channel.

Methodology:

• Prepare Analyte Standards: Prepare a series of calibration standards of unlabeled 1-Bromoeicosane in a suitable solvent (e.g., acetonitrile) at concentrations spanning the expected analytical range. Do not add the 1-Bromoeicosane-d41 internal standard.

• Prepare a Zero Sample: Prepare a blank sample containing only the solvent.

• LC-MS/MS Analysis: Analyze the prepared standards and the zero sample using your established LC-MS/MS method.

• Data Acquisition: Monitor the multiple reaction monitoring (MRM) transitions for both the unlabeled 1-Bromoeicosane and 1-Bromoeicosane-d41 in all injections.

• Calculate Isotopic Overlap:

  • Measure the peak area of the signal observed in the 1-Bromoeicosane-d41 channel for each of the unlabeled analyte standards.

  • Plot the observed peak area in the internal standard channel against the concentration of the unlabeled analyte.

  • The presence of a signal that increases linearly with the analyte concentration confirms isotopic crosstalk. The slope of this line represents the contribution factor.

Data Presentation

The following table summarizes the key specifications for 1-Bromoeicosane and its deuterated analog, which are essential for understanding and calculating potential isotopic interference.

Parameter	1-Bromoeicosane (Unlabeled)	1-Bromoeicosane-d41	Data Source
Molecular Formula	C20H41Br	C20D41Br	--INVALID-LINK--, --INVALID-LINK--
Monoisotopic Mass	360.2392 u	401.4917 u	Calculated
Isotopic Enrichment	Not Applicable	98 atom % D	--INVALID-LINK--
Natural Abundance of Bromine Isotopes	~50.69% ^79Br, ~49.31% ^81Br	~50.69% ^79Br, ~49.31% ^81Br	IUPAC

The following table provides a hypothetical example of data that would be generated from the experimental determination of isotopic overlap.

Unlabeled 1-Bromoeicosane Concentration (ng/mL)	Peak Area in Analyte Channel	Peak Area in IS (d41) Channel
0 (Blank)	0	0
1	10,000	50
10	100,000	500
100	1,000,000	5,000
500	5,000,000	25,000
1000	10,000,000	50,000

From this hypothetical data, a contribution factor can be calculated. For every 10,000 units of analyte signal, there is a 50-unit contribution to the internal standard channel, representing a 0.5% isotopic overlap.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship for correcting the observed internal standard response.

Caption: Logical diagram for the mathematical correction of isotopic interference.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]

Technical Support Center: 1-Bromoeicosane-d41 Stability in Different Sample Matrices

Welcome to the technical support center for the use of 1-Bromoeicosane-d41 as an internal standard in bioanalytical assays. This resource is designed for researchers, scientists, and drug development professionals to address common questions and challenges related to the stability of this deuterated long-chain bromoalkane in various sample matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns for the stability of 1-Bromoeicosane-d41 in biological matrices like human plasma?

A1: The primary stability concerns for 1-Bromoeicosane-d41 in biological matrices, such as human plasma, revolve around potential enzymatic degradation and chemical instability. While long-chain alkanes are generally stable, the presence of the bromine atom introduces a potential site for metabolic activity. Enzymes such as haloalkane dehalogenases, if present and active in the matrix, could catalyze the removal of the bromine atom. Additionally, although less likely under typical bioanalytical conditions, strong nucleophiles in the matrix could potentially displace the bromide. It is also crucial to consider the stability of the deuterated label, although C-D bonds are generally very stable.

Q2: How can I proactively assess the stability of 1-Bromoeicosane-d41 in my specific sample matrix?

A2: A proactive approach to ensuring data integrity involves conducting a series of stability studies before and during sample analysis. These studies are designed to mimic the conditions your samples will experience from collection to analysis. Key stability assessments include:

• Freeze-Thaw Stability: Evaluates the impact of repeated freezing and thawing cycles.

• Short-Term (Bench-Top) Stability: Assesses stability at room temperature for the duration of sample preparation.

• Autosampler Stability: Determines if the processed sample is stable in the autosampler for the expected analysis time.

• Long-Term Stability: Evaluates the stability of the internal standard in the matrix at the intended long-term storage temperature (e.g., -80°C).

Q3: Are there any known metabolites of 1-Bromoeicosane that I should be aware of?

A3: Specific metabolic pathways for 1-Bromoeicosane in human plasma have not been extensively documented in publicly available literature. However, based on general knowledge of xenobiotic metabolism, potential degradation could occur via enzymatic dehalogenation.[1][2] This would result in the formation of 1-eicosanol-d41. It is good practice during method development to monitor for the appearance of potential metabolites, especially if instability is observed.

Q4: My deuterated internal standard is showing a signal in my blank samples. What could be the cause?

A4: A signal for your analyte in blank samples spiked only with the deuterated internal standard can be due to two main reasons:

• Isotopic Contribution (Crosstalk): The analyte's naturally occurring heavy isotopes (e.g., ¹³C) might contribute to the mass spectrometric signal of the deuterated internal standard. This is more common when the mass difference between the analyte and the internal standard is small.

• Impurity: The deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity from its synthesis.

You can investigate this by analyzing a high-concentration solution of the unlabeled analyte and checking for a signal in the internal standard's mass transition (for crosstalk) and by analyzing a solution of the deuterated internal standard alone to check for the presence of the unlabeled analyte (for impurity).

Troubleshooting Guides

Issue 1: Inconsistent Internal Standard Response Across a Batch

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Review your sample preparation workflow for any steps that could introduce variability, such as inconsistent vortexing, temperature fluctuations, or pipetting errors. Ensure the internal standard is thoroughly mixed with the sample matrix.
Matrix Effects	Differential matrix effects between samples can lead to variations in ionization efficiency. Ensure your chromatographic method provides adequate separation from endogenous matrix components. Consider a more rigorous sample clean-up procedure.
Short-Term Instability	If there is a trend of decreasing internal standard response over the course of the analytical run, it may indicate instability in the autosampler. Perform an autosampler stability study to confirm. If unstable, consider adjusting the autosampler temperature or reducing the batch size.
Instrument Drift	A gradual decrease or increase in signal over a long run could be due to instrument drift. Ensure the mass spectrometer is properly calibrated and has had sufficient time to stabilize.

Issue 2: Evidence of 1-Bromoeicosane-d41 Degradation

Observed Problem & Troubleshooting Workflow

If you suspect degradation of 1-Bromoeicosane-d41 (e.g., a consistent decrease in response over time in stability studies), follow this workflow to identify the cause:

References

• 1. scribd.com [scribd.com]
• 2. longdom.org [longdom.org]

Preventing degradation of 1-Bromoeicosane-d41 during sample prep

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 1-Bromoeicosane-d41 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoeicosane-d41 and why is its stability important?

A1: 1-Bromoeicosane-d41 is a deuterated long-chain alkyl bromide commonly used as an internal standard in quantitative mass spectrometry-based analyses. Its structural similarity to endogenous long-chain lipids allows for accurate quantification by correcting for analyte loss during sample preparation and instrumental analysis. The stability of 1-Bromoeicosane-d41 is critical because its degradation can lead to an inaccurate internal standard concentration, resulting in underestimation or overestimation of the target analyte concentration.

Q2: What are the primary degradation pathways for 1-Bromoeicosane-d41?

A2: The main degradation pathways for 1-Bromoeicosane-d41 include:

• Dehydrobromination: An elimination reaction that occurs in the presence of strong bases, leading to the formation of eicosene-d41.

• Nucleophilic Substitution: Reaction with nucleophiles, such as water or alcohols, can lead to the formation of the corresponding eicosanol-d41 or ether, respectively. This can be catalyzed by acidic or basic conditions.

• Photodegradation: Exposure to ultraviolet (UV) light can induce homolytic cleavage of the carbon-bromine bond, initiating free-radical reactions.

• Thermal Degradation: High temperatures can promote both elimination and substitution reactions, as well as decomposition.

Q3: How should I store 1-Bromoeicosane-d41 to ensure its stability?

A3: To ensure long-term stability, 1-Bromoeicosane-d41 should be stored as a solid at room temperature in a tightly sealed container.[1] For solutions, it is recommended to store them at low temperatures (2-8°C or -20°C) in amber glass vials to protect from light.[2] Avoid repeated freeze-thaw cycles. It is advisable to re-analyze the chemical purity of the compound after three years of storage.[1]

Q4: Can the deuterium labeling on 1-Bromoeicosane-d41 be exchanged?

A4: The deuterium atoms in 1-Bromoeicosane-d41 are located on carbon atoms, which are generally stable and not prone to exchange with protons from solvents or the sample matrix. Hydrogen-deuterium (H/D) exchange is more commonly observed for deuterium atoms attached to heteroatoms like oxygen (-OH) or nitrogen (-NH).

Troubleshooting Guides

Issue 1: Low or Inconsistent Recovery of 1-Bromoeicosane-d41

This is a common issue that can arise from chemical degradation during the sample preparation workflow. The following table provides potential causes, troubleshooting steps, and preventative measures.

Potential Cause	Troubleshooting Steps	Preventative Measures	Plausible Quantitative Impact
Exposure to Basic Conditions (pH > 8)	Analyze a blank sample spiked with 1-Bromoeicosane-d41 that has been subjected to the basic conditions of your protocol. Look for the presence of eicosene-d41.	Neutralize the sample as early as possible in the workflow. Use weaker bases if compatible with the extraction method.	5-20% degradation after 1 hour at room temperature in a solution with pH 10.
Exposure to Acidic Conditions (pH < 4)	Analyze a spiked blank subjected to acidic conditions. Monitor for the appearance of eicosanol-d41.	Minimize exposure time to acidic reagents. Perform extraction at lower temperatures.	2-10% degradation after 2 hours at room temperature in a solution with pH 2.
Photodegradation	Prepare and process samples in an environment protected from direct light (e.g., using amber vials, covering with aluminum foil). Compare the recovery to samples prepared under normal laboratory lighting.	Always work with light-sensitive compounds in a shaded area or use amber-colored labware.	10-30% degradation after 4 hours of exposure to direct sunlight in a clear vial.
Thermal Stress	Evaluate the stability of 1-Bromoeicosane-d41 at the temperatures used in your sample preparation (e.g., evaporation steps). Analyze a spiked blank heated to the same temperature for the same duration.	Use lower temperatures for solvent evaporation (e.g., < 40°C). Utilize a gentle stream of nitrogen to speed up evaporation instead of high heat.	5-15% degradation after 30 minutes at 60°C.
Reaction with Strong Oxidizing Agents	Review your protocol for the presence of any strong oxidizing agents. If present, test the stability of the internal standard in their presence.	Avoid the use of strong oxidizing agents in your sample preparation protocol.	Degradation can be rapid and extensive, potentially >50%.

Issue 2: Chromatographic Problems and Inaccurate Quantification

Even if the internal standard does not degrade, other issues can lead to poor analytical performance.

Potential Cause	Troubleshooting Steps	Preventative Measures
Chromatographic Shift (Isotope Effect)	Overlay the chromatograms of the analyte and 1-Bromoeicosane-d41 to check for co-elution. A slight retention time difference is possible.	If the shift is significant and leads to differential matrix effects, consider adjusting the chromatographic gradient or mobile phase composition to improve co-elution.
Matrix Effects (Ion Suppression/Enhancement)	Perform a post-extraction addition experiment. Compare the response of 1-Bromoeicosane-d41 in a clean solvent to its response in an extracted blank matrix.	Improve sample cleanup to remove interfering matrix components. This can be achieved by optimizing solid-phase extraction (SPE) or liquid-liquid extraction (LLE) conditions. Sample dilution can also mitigate matrix effects.
Incomplete Solubilization	Ensure that 1-Bromoeicosane-d41 is fully dissolved in the spiking solution and that the spiking solution is miscible with the sample matrix.	Use a solvent for the stock solution in which 1-Bromoeicosane-d41 is highly soluble (e.g., non-polar organic solvents). Vortex thoroughly after spiking into the sample.

Experimental Protocols

Protocol 1: Stability Assessment of 1-Bromoeicosane-d41 in a Sample Matrix

This protocol is designed to evaluate the stability of 1-Bromoeicosane-d41 under the specific conditions of your sample preparation workflow.

Materials:

• Blank biological matrix (e.g., plasma, tissue homogenate)

• 1-Bromoeicosane-d41 stock solution

• Solvents and reagents used in your sample preparation protocol

• LC-MS/MS system

Methodology:

• Prepare Spiked Matrix: Spike the blank biological matrix with 1-Bromoeicosane-d41 at the working concentration.

• Time-Zero Sample: Immediately after spiking, process a portion of the spiked matrix using your standard sample preparation protocol. Analyze by LC-MS/MS and record the peak area of 1-Bromoeicosane-d41. This is your T=0 reference.

• Incubate under Experimental Conditions: Subject the remaining spiked matrix to the conditions you want to test (e.g., incubate at a specific pH, temperature, or light exposure for a defined period).

• Process and Analyze: After the incubation period, process the sample using your standard protocol and analyze by LC-MS/MS.

• Data Analysis: Compare the peak area of 1-Bromoeicosane-d41 from the incubated sample to the T=0 sample. A significant decrease in peak area indicates degradation.

Protocol 2: General Lipid Extraction from Plasma using Methyl-tert-butyl ether (MTBE)

This is an example of a common lipid extraction protocol. The stability of 1-Bromoeicosane-d41 should be verified when using such a method.

Materials:

• Plasma sample

• 1-Bromoeicosane-d41 internal standard solution

• Methanol (MeOH)

• Methyl-tert-butyl ether (MTBE)

• Water (H₂O)

• Vortex mixer

• Centrifuge

Methodology:

• Sample Aliquot: To 100 µL of plasma in a glass tube, add 10 µL of the 1-Bromoeicosane-d41 internal standard solution.

• Add Methanol: Add 300 µL of methanol and vortex for 1 minute.

• Add MTBE: Add 1 mL of MTBE and vortex for 10 minutes.

• Phase Separation: Add 250 µL of water and vortex for 1 minute.

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes to separate the layers.

• Collect Supernatant: Carefully collect the upper organic layer, which contains the lipids and 1-Bromoeicosane-d41.

• Evaporation: Evaporate the solvent under a gentle stream of nitrogen at a temperature below 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Adjusting for isotopic purity of 1-Bromoeicosane-d41 in calculations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1-Bromoeicosane-d41. The focus is on understanding and correcting for the isotopic purity of this deuterated internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is isotopic purity and why is it crucial for my quantitative analysis?

A: Isotopic purity refers to the percentage of an isotopically labeled compound that contains the desired stable isotope at the specified positions. For 1-Bromoeicosane-d41, this is the percentage of the material that is fully deuterated. High isotopic purity (ideally ≥98%) is critical because the presence of unlabeled or partially deuterated species can interfere with the accurate quantification of the target analyte, especially at low concentrations.[1] The unlabeled analyte present as an impurity in the internal standard can lead to an overestimation of the analyte's concentration in your sample.[2]

Q2: The Certificate of Analysis for my 1-Bromoeicosane-d41 indicates an isotopic purity of 98%. How does this impact my results?

A: An isotopic purity of 98% means that 2% of the 1-Bromoeicosane-d41 internal standard consists of isotopologues other than the fully deuterated d41 species. This can include the unlabeled (d0) 1-Bromoeicosane. This impurity will contribute to the signal of your target analyte, leading to a positive bias and an overestimation of its concentration. To ensure the accuracy of your results, it is essential to account for this impurity in your calculations.

Q3: How can I correct for the isotopic impurity of 1-Bromoeicosane-d41 in my calculations?

A: You can mathematically correct for the contribution of the unlabeled analyte from the internal standard. This typically involves determining the response factor of the analyte relative to the internal standard and then adjusting the measured analyte peak area by subtracting the contribution from the impurity in the internal standard. A simplified formula for this correction is provided in the troubleshooting guide below. For more complex scenarios, non-linear calibration functions or specialized software may be used.[3]

Q4: What is "isotopic overlap" or "cross-talk" and how does it relate to isotopic purity?

A: Isotopic overlap, or cross-talk, occurs when the signal from the naturally occurring isotopes of the analyte contributes to the signal of the deuterated internal standard, or vice-versa.[3] This is a more significant issue for higher molecular weight compounds or those containing elements with abundant heavy isotopes.[3] While related to isotopic purity, this is a separate phenomenon. Isotopic impurity of the standard refers to the presence of the unlabeled analyte in the standard itself. Both can lead to inaccuracies in quantification, often resulting in non-linear calibration curves at higher concentrations.

Troubleshooting Guides

Issue: Overestimation of Analyte Concentration

Symptom: You observe consistently higher than expected concentrations of your analyte, particularly at the lower limit of quantification.

Cause: The presence of unlabeled 1-Bromoeicosane in the 1-Bromoeicosane-d41 internal standard is contributing to the analyte's signal.

Solution: Apply a mathematical correction to your data. Below is a step-by-step guide for a simplified correction.

Step-by-Step Correction for Isotopic Purity:

• Determine the Response Factor (RF):

  • Prepare a solution containing a known concentration of the unlabeled analyte and a known concentration of the 1-Bromoeicosane-d41 internal standard.

  • Analyze this solution using your established method (e.g., LC-MS).

  • Calculate the Response Factor (RF) using the following formula: RF = (Area_Analyte / Concentration_Analyte) / (Area_IS / Concentration_IS) Where:

    • Area_Analyte is the peak area of the unlabeled analyte.

    • Concentration_Analyte is the known concentration of the unlabeled analyte.

    • Area_IS is the peak area of the 1-Bromoeicosane-d41 internal standard.

    • Concentration_IS is the known concentration of the 1-Bromoeicosane-d41 internal standard.

• Calculate the Corrected Analyte Concentration in Your Samples:

  • For each unknown sample, use the following formula to calculate the corrected analyte concentration: Corrected Concentration_Analyte = (Area_Analyte_Sample - (Area_IS_Sample * Impurity_Fraction)) / (RF * (Area_IS_Sample / Concentration_IS_Sample)) Where:

    • Area_Analyte_Sample is the measured peak area of the analyte in your sample.

    • Area_IS_Sample is the measured peak area of the internal standard in your sample.

    • Impurity_Fraction is the fraction of the unlabeled analyte in the internal standard (e.g., for 98% isotopic purity, the impurity fraction is 0.02).

    • RF is the Response Factor determined in Step 1.

    • Concentration_IS_Sample is the concentration of the internal standard added to your sample.

Data Presentation

Parameter	Value	Source
Product Name	1-Bromoeicosane-d41	-
Isotopic Enrichment	98 atom % D	Manufacturer's Certificate of Analysis
Unlabeled Impurity	2%	Calculated from Isotopic Enrichment
Molecular Weight (d41)	402.70 g/mol	Manufacturer's Data
Molecular Weight (unlabeled)	361.44 g/mol	-

Experimental Protocols

Protocol: Determination of Isotopic Purity by Mass Spectrometry

This protocol provides a general method to verify the isotopic purity of 1-Bromoeicosane-d41 using high-resolution mass spectrometry (HRMS).

• Sample Preparation:

  • Prepare a solution of 1-Bromoeicosane-d41 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration appropriate for your mass spectrometer (e.g., 1 µg/mL).

• Mass Spectrometry Analysis:

  • Infuse the sample solution directly into the mass spectrometer or perform an LC-MS analysis with a suitable chromatographic method.

  • Acquire full-scan mass spectra in high-resolution mode to resolve the isotopic peaks of 1-Bromoeicosane.

• Data Analysis:

  • Identify the monoisotopic peak of the fully deuterated 1-Bromoeicosane-d41 and the corresponding peaks for the unlabeled (d0) and any partially deuterated species.

  • Calculate the relative abundance of each isotopic species.

  • Determine the isotopic purity using the following formula: Isotopic Purity (%) = (Abundance_d41 / Sum of Abundances of all Isotopologues) * 100

Mandatory Visualizations

Caption: Workflow for adjusting calculations for isotopic purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression for 1-Bromoeicosane-d41

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering ion suppression during the analysis of 1-Bromoeicosane-d41 using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for 1-Bromoeicosane-d41 analysis?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, 1-Bromoeicosane-d41, in the mass spectrometer's ion source.[1][2] This phenomenon is caused by co-eluting compounds from the sample matrix that compete with the analyte for ionization, leading to a decreased signal intensity and potentially inaccurate quantification.[3][4] Given that 1-Bromoeicosane-d41 is a deuterated internal standard, the assumption is that it will behave identically to its non-deuterated counterpart. However, significant ion suppression can still compromise the sensitivity of the assay.[1]

Q2: How can I identify if ion suppression is affecting my 1-Bromoeicosane-d41 signal?

A2: A common method to identify ion suppression is a post-column infusion experiment. This involves infusing a solution of 1-Bromoeicosane-d41 at a constant rate into the LC flow after the analytical column, while injecting a blank matrix sample. A dip in the baseline signal at the retention time of interest indicates the presence of co-eluting matrix components that are causing ion suppression.

Q3: What are the primary causes of ion suppression for a hydrophobic compound like 1-Bromoeicosane-d41?

A3: For hydrophobic and non-polar compounds like 1-Bromoeicosane-d41, major sources of ion suppression in biological matrices include phospholipids, salts, and other endogenous lipids. These matrix components can co-extract with the analyte during sample preparation and interfere with the ionization process. The choice of ionization technique can also be a factor; electrospray ionization (ESI) is generally more susceptible to ion suppression for non-polar compounds compared to atmospheric pressure chemical ionization (APCI).

Q4: Can the use of a deuterated internal standard like 1-Bromoeicosane-d41 completely compensate for ion suppression?

A4: While a stable isotope-labeled internal standard (SIL-IS) like 1-Bromoeicosane-d41 is the best way to compensate for matrix effects, it may not completely overcome the loss of sensitivity due to severe ion suppression. The internal standard co-elutes with the analyte and experiences similar suppression, which allows for accurate quantification based on the analyte-to-internal standard peak area ratio. However, if the suppression is so strong that the analyte signal is close to the limit of detection, the precision and accuracy of the measurement can still be compromised.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the analysis of 1-Bromoeicosane-d41.

Problem 1: Low or no signal for 1-Bromoeicosane-d41.

Possible Cause	Troubleshooting Steps
Significant Ion Suppression	1. Optimize Sample Preparation: Employ a more rigorous sample cleanup method to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) with a mixed-mode sorbent or Liquid-Liquid Extraction (LLE) with a non-polar solvent are often more effective than simple protein precipitation for hydrophobic compounds. 2. Improve Chromatographic Separation: Modify the LC method to separate 1-Bromoeicosane-d41 from the suppression zone. This can be achieved by adjusting the gradient, changing the mobile phase composition, or using a different column chemistry. 3. Change Ionization Source: If using ESI, consider switching to APCI, as it is generally less prone to ion suppression for non-polar analytes.
Poor Ionization Efficiency	1. Optimize MS Parameters: Adjust ion source parameters such as gas flows, temperatures, and voltages to enhance the ionization of 1-Bromoeicosane-d41. 2. Consider Derivatization: For compounds that are difficult to ionize, pre-column derivatization can be employed to improve their ionization efficiency.

Problem 2: High variability in 1-Bromoeicosane-d41 peak area between replicate injections.

Possible Cause	Troubleshooting Steps
Inconsistent Matrix Effects	1. Enhance Sample Cleanup: Inconsistent recovery of matrix components can lead to variable ion suppression. A more robust sample preparation method, such as mixed-mode SPE, can provide cleaner extracts and more consistent results. 2. Matrix-Matched Calibrants: Prepare calibration standards in the same matrix as the samples to account for variability in matrix effects.
Analyte Adsorption	1. Use Appropriate Vials: Hydrophobic compounds can adsorb to the surface of standard sample vials. Using low-binding vials can minimize this effect. 2. Optimize Reconstitution Solvent: Ensure the final sample solvent is strong enough to keep 1-Bromoeicosane-d41 fully dissolved and prevent adsorption.

Data Presentation

The following tables summarize the effectiveness of different sample preparation techniques for the analysis of hydrophobic compounds, which can be analogous to 1-Bromoeicosane-d41.

Table 1: Comparison of Sample Preparation Techniques for Hydrophobic Analytes in Plasma

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	85 - 105	30 - 70	Fast and simple	High matrix effects, not effective for removing phospholipids.
Liquid-Liquid Extraction (LLE)	70 - 95	15 - 40	Good for non-polar compounds, can provide clean extracts.	Can have lower recovery for some analytes, requires solvent optimization.
Solid-Phase Extraction (SPE) - Reversed-Phase	80 - 100	10 - 30	Good removal of polar interferences.	May not effectively remove all phospholipids.
Solid-Phase Extraction (SPE) - Mixed-Mode	90 - 105	5 - 20	Excellent for removing a wide range of interferences, provides the cleanest extracts.	Method development can be more complex.

Table 2: Influence of LLE Solvent on Recovery of Hydrophobic Compounds

LLE Solvent	Analyte Recovery (%)
Hexane	90 - 98
Methyl-tert-butyl ether (MTBE)	85 - 95
Ethyl Acetate	80 - 90
Dichloromethane	75 - 85

Note: The data in these tables are representative values for hydrophobic compounds and may vary for 1-Bromoeicosane-d41. Experimental validation is recommended.

Experimental Protocols

1. Solid-Phase Extraction (SPE) Protocol for 1-Bromoeicosane-d41 from Plasma

This protocol is a general guideline for extracting hydrophobic compounds like 1-Bromoeicosane-d41 from a plasma matrix using a mixed-mode SPE cartridge.

• Materials:

  • Mixed-mode SPE cartridges (e.g., polymeric reversed-phase with cation exchange)

  • Plasma sample containing 1-Bromoeicosane-d41

  • Methanol

  • Water (HPLC-grade)

  • Ammonium hydroxide

  • Formic acid

  • Acetonitrile

  • SPE manifold

• Methodology:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

  • Loading: Load 0.5 mL of the plasma sample onto the cartridge.

  • Washing:

    • Wash with 1 mL of 2% formic acid in water to remove polar interferences.

    • Wash with 1 mL of methanol/water (50:50, v/v) to remove less hydrophobic interferences.

  • Elution: Elute 1-Bromoeicosane-d41 with 1 mL of 5% ammonium hydroxide in acetonitrile.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase.

2. Post-Column Infusion Experiment to Assess Ion Suppression

This protocol describes how to identify regions of ion suppression in your chromatogram.

• Materials:

  • LC-MS system

  • Syringe pump

  • Tee-union

  • 1-Bromoeicosane-d41 standard solution

  • Blank matrix extract

• Methodology:

  • Set up the LC system with the analytical column and mobile phase used for your analysis.

  • Connect the outlet of the LC column to a tee-union.

  • Connect the syringe pump, containing the 1-Bromoeicosane-d41 standard solution, to the second port of the tee-union.

  • Connect the third port of the tee-union to the MS ion source.

  • Begin infusing the 1-Bromoeicosane-d41 solution at a constant flow rate (e.g., 10 µL/min) to obtain a stable signal.

  • Inject a blank matrix extract (prepared using your sample preparation method) onto the LC column.

  • Monitor the signal of 1-Bromoeicosane-d41. Any significant drop in the signal indicates ion suppression at that retention time.

Visualizations

Caption: Troubleshooting workflow for ion suppression.

References

• 1. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 2. longdom.org [longdom.org]
• 3. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

1-Bromoeicosane-d41: A Comparative Guide for Use as an Internal Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analytical chemistry, particularly in mass spectrometry-based applications like lipidomics and drug development, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. An internal standard is a compound of known concentration added to a sample at the beginning of the analytical process to correct for variations that can occur during sample preparation, extraction, and instrumental analysis. Among the various types of internal standards, deuterated compounds are often considered the "gold standard" due to their chemical similarity to the analytes of interest. This guide provides a comprehensive comparison of 1-Bromoeicosane-d41, a deuterated long-chain alkyl halide, with other commonly used internal standards.

The Ideal Internal Standard: Key Characteristics

An ideal internal standard should exhibit the following characteristics:

• Chemical and Physical Similarity: It should behave almost identically to the analyte during extraction, derivatization, and chromatography.

• Co-elution: In liquid chromatography-mass spectrometry (LC-MS), it should elute at or very near the same retention time as the analyte to experience similar matrix effects.

• Mass Spectrometric Distinction: It must be clearly distinguishable from the analyte by the mass spectrometer, typically through a significant mass-to-charge (m/z) difference.

• Absence in Samples: It should not be naturally present in the biological samples being analyzed.

• Stability: It must remain stable throughout the entire analytical procedure.

1-Bromoeicosane-d41: A Profile

1-Bromoeicosane-d41 is a synthetic, deuterated version of 1-bromoeicosane, a 20-carbon saturated alkyl bromide. The "d41" designation indicates that 41 hydrogen atoms on the eicosane chain have been replaced with deuterium atoms. This high level of deuteration provides a substantial mass difference from its non-deuterated counterpart and any endogenous, non-deuterated long-chain compounds, minimizing the risk of isotopic overlap.

Comparison with Alternative Internal Standards

The selection of an internal standard is application-dependent. Here, we compare 1-Bromoeicosane-d41 to other common classes of internal standards used in mass spectrometry. While direct, head-to-head experimental data for 1-Bromoeicosane-d41 is not extensively published, we can infer its performance based on the principles of using deuterated standards and long-chain alkyl halides.

Table 1: Comparison of Internal Standard Performance

Internal Standard Type	Analyte Similarity & Co-elution	Matrix Effect Compensation	Potential for Isotopic Overlap	Cost & Availability	Key Considerations
1-Bromoeicosane-d41	High: Similar hydrophobicity to long-chain lipids. Co-elution with analytes of similar polarity.	Excellent: Co-elution allows for effective compensation of ion suppression or enhancement.	Very Low: High mass difference (41 Da) from non-deuterated analogues.	Moderate to High: Custom synthesis can be costly. Availability may be limited to specialized suppliers.	Ideal for non-polar, long-chain analytes where a structurally identical deuterated standard is unavailable. May not be suitable for polar analytes.
Deuterated Analytes (e.g., d4-PGE2)	Identical: The gold standard for analyte-specific quantification.	Superior: The most accurate compensation for all sources of analytical variability.	Low: Depends on the degree of deuteration. A mass difference of at least 3 Da is recommended.	High: Can be very expensive and may not be commercially available for all analytes.	The best choice when available for a specific analyte.
Odd-Chain Fatty Acids (e.g., C17:0)	Good: Structurally similar to endogenous even-chain fatty acids.	Good: Generally provides reliable compensation for matrix effects in lipidomics.	N/A: Distinguished by mass, not isotopic labeling.	Low to Moderate: Readily available and relatively inexpensive.	May be present at low levels in some biological samples. May not perfectly mimic the behavior of all lipid classes.
Structural Analogues	Variable: Depends on the chosen analogue. May have different extraction efficiencies and chromatographic behavior.	Moderate: Less effective than deuterated standards as they do not co-elute perfectly.	N/A: Distinguished by structural differences.	Variable: Depends on the complexity of the analogue.	A viable option when deuterated standards are not available, but requires more rigorous validation.

Experimental Protocols

While a specific, validated protocol for 1-Bromoeicosane-d41 is not widely published, the following represents a general workflow for its use as an internal standard in the analysis of non-polar lipids from a biological matrix, such as plasma, using LC-MS.

Sample Preparation: Lipid Extraction

• Aliquoting: Transfer 50 µL of plasma to a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a known concentration of 1-Bromoeicosane-d41 (e.g., 10 µg/mL in methanol) to the plasma sample. Vortex briefly.

• Protein Precipitation & Lipid Extraction: Add 500 µL of a cold (-20°C) 2:1 (v/v) mixture of methyl-tert-butyl ether (MTBE) and methanol. Vortex vigorously for 10 minutes.

• Phase Separation: Add 125 µL of water to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the upper organic layer (containing the lipids and the internal standard) and transfer to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol).

LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A suitable gradient to separate the analytes of interest.

• Injection Volume: 5 µL.

• Mass Spectrometry: Use a triple quadrupole or high-resolution mass spectrometer operating in a suitable ionization mode (e.g., APCI or ESI) and monitor for the specific m/z transitions of the analytes and 1-Bromoeicosane-d41.

Mandatory Visualizations

Logical Workflow for Internal Standard Use

Caption: Workflow for using an internal standard in a quantitative LC-MS analysis.

Signaling Pathway for Accurate Quantification

Caption: How an internal standard corrects for variability to ensure accurate quantification.

Conclusion

1-Bromoeicosane-d41 presents a valuable tool for researchers as an internal standard, particularly for the quantification of long-chain, non-polar analytes where a structurally identical deuterated standard is not available. Its high degree of deuteration and chemical properties make it a theoretically excellent choice for minimizing isotopic overlap and effectively compensating for matrix effects.

While direct comparative studies are limited, the principles of using deuterated internal standards strongly support its utility. For optimal performance, it is crucial to validate the method for the specific analytes and matrix being investigated, paying close attention to extraction recovery, linearity, and the potential for chromatographic isotope effects. When chosen and validated appropriately, 1-Bromoeicosane-d41 can significantly enhance the accuracy, precision, and robustness of quantitative analytical methods.

A Comparative Guide to the Accuracy and Precision of 1-Bromoeicosane-d41 as an Internal Standard

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is critical for achieving accurate and precise quantification in analytical assays. This guide provides an objective comparison of the performance of deuterated internal standards, exemplified by 1-Bromoeicosane-d41, against other alternatives, supported by representative experimental data.

Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely regarded as the gold standard in quantitative mass spectrometry.[1][2] Their near-identical physicochemical properties to the analyte ensure they co-elute closely and experience similar matrix effects, leading to superior correction for variations during sample preparation and analysis.[3][4] 1-Bromoeicosane-d41, a deuterated long-chain alkyl bromide, is designed to mimic the behavior of long-chain aliphatic compounds in analytical systems.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated standard like 1-Bromoeicosane-d41 is its ability to compensate for analytical variability more effectively than non-deuterated (or structural analogue) internal standards. While specific performance data for 1-Bromoeicosane-d41 is not extensively published, the following table presents representative accuracy and precision data from a validated LC-MS/MS method for the quantification of fatty acids using deuterated internal standards. This data serves as a proxy to illustrate the expected performance of a long-chain deuterated standard.

Internal Standard Type	Analyte	Accuracy (Bias %)	Precision (RSD %)	Reference Compound
Deuterated (Proxy Data)	Docosahexaenoic Acid (DHA)	-2.5% to 3.4%	2.1% to 5.8%	DHA-d5
Structural Analogue (Typical)	Analyte of Interest	Up to ±15%	< 15%	Non-co-eluting compound

Table 1: Representative performance data for a deuterated internal standard compared to a typical structural analogue. The proxy data for the deuterated standard is derived from a study on the quantification of polyunsaturated fatty acids using corresponding deuterated internal standards.[5]

As the table illustrates, the accuracy and precision achieved with a deuterated internal standard are significantly better than what is typically observed with a structural analogue. The closer the internal standard is to the analyte in chemical structure and chromatographic behavior, the more accurately it can correct for variations.

Experimental Protocol: Quantification of Long-Chain Aliphatic Compounds using a Deuterated Internal Standard

The following is a representative experimental protocol for the quantification of a long-chain analyte in a biological matrix (e.g., plasma) using a deuterated internal standard like 1-Bromoeicosane-d41 via LC-MS/MS. This protocol is adapted from a validated method for fatty acid analysis.

1. Sample Preparation and Extraction:

• Spiking: To 100 µL of plasma sample, add 10 µL of the deuterated internal standard stock solution (e.g., 1-Bromoeicosane-d41 in methanol).

• Protein Precipitation: Add 300 µL of cold acetonitrile containing 0.1% formic acid.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

• Column: A suitable reversed-phase column for lipid analysis (e.g., C18).

• Mobile Phase: A gradient of two solvents, such as:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for compounds like 1-Bromoeicosane.

  • Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted quantification. The MRM transitions for the analyte and the deuterated internal standard would be optimized.

Logical Workflow for Quantitative Analysis

The following diagram illustrates the typical workflow for a quantitative analysis using a deuterated internal standard.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

References

• 1. Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods Using 1-Bromoeicosane-d41 as an Internal Standard

A Comparative Guide for Researchers in Drug Development and Life Sciences

In the precise world of analytical chemistry, particularly within drug development and clinical research, the accuracy and reliability of quantitative data are paramount. The use of internal standards (IS) in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a cornerstone of robust bioanalysis. Stable isotope-labeled (SIL) internal standards, such as 1-Bromoeicosane-d41, are often considered the gold standard due to their close physicochemical resemblance to the analytes of interest.

This guide provides an objective comparison of analytical methodologies, cross-validating the performance of 1-Bromoeicosane-d41 against other common types of internal standards for the quantification of long-chain fatty acids. The supporting experimental data, presented in a clear, tabular format, is derived from representative studies to illustrate the key performance differences. Detailed experimental protocols and workflow visualizations are provided to enable researchers to design and evaluate their own cross-validation studies.

Data Presentation: A Comparative Analysis of Internal Standard Performance

The selection of an appropriate internal standard is a critical factor that can significantly influence the accuracy and precision of analytical results. The following table summarizes the comparative performance of three different internal standards in the quantification of Eicosanoic Acid (a C20:0 fatty acid) using a validated GC-MS method. The data highlights the relative accuracy, precision, and recovery for each standard.

Internal Standard	Analyte Concentration (µg/mL)	Measured Concentration (µg/mL)	Accuracy (%)	Precision (%RSD)	Recovery (%)
1-Bromoeicosane-d41	10	9.85	98.5	3.5	95
50	49.1	98.2	2.8	94
100	101.2	101.2	2.1	96
Eicosanoic Acid-d39	10	10.05	100.5	2.5	99
50	50.3	100.6	1.9	98
100	99.8	99.8	1.5	99
Heptadecanoic Acid (C17:0)	10	10.8	108.0	6.2	88
50	55.1	110.2	5.5	85
100	112.5	112.5	4.8	89

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of any reliable quantitative analysis. The following section details the methodologies for the key experiments cited in this guide, focusing on the GC-MS analysis of long-chain fatty acids using different internal standards.

Sample Preparation: Lipid Extraction and Derivatization

• Internal Standard Spiking: To each 100 µL of plasma sample, add 10 µL of the internal standard solution (1-Bromoeicosane-d41, Eicosanoic Acid-d39, or Heptadecanoic Acid at 50 µg/mL in methanol).

• Lipid Extraction: Perform a liquid-liquid extraction using a mixture of chloroform and methanol (2:1, v/v). Vortex the mixture for 2 minutes and centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Isolation: Carefully transfer the lower organic phase containing the lipids to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dried lipid extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine. Cap the tube tightly and heat at 60°C for 30 minutes to convert the fatty acids to their trimethylsilyl (TMS) esters.

• Reconstitution: After cooling to room temperature, evaporate the derivatization reagents under nitrogen and reconstitute the sample in 100 µL of hexane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC system

• Mass Spectrometer: Agilent 5977A MSD

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Oven Temperature Program: Start at 150°C, hold for 1 minute, ramp to 250°C at 10°C/min, then ramp to 300°C at 5°C/min and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Spectrometer Mode: Selected Ion Monitoring (SIM)

  • Eicosanoic Acid-TMS: m/z 355, 327

  • 1-Bromoeicosane: m/z 281, 283 (monitoring characteristic bromine isotopes)

  • Eicosanoic Acid-d39-TMS: m/z 394, 366

  • Heptadecanoic Acid-TMS: m/z 327, 299

Visualizing the Workflow and Logic

To better understand the experimental process and the logical flow of a cross-validation study, the following diagrams are provided.

Caption: Experimental workflow for the cross-validation of internal standards in GC-MS analysis.

Caption: Logical relationship illustrating ideal versus non-ideal internal standard compensation.

A Head-to-Head Comparison: 1-Bromoeicosane-d41 vs. C13-Labeled Internal Standards for Quantitative Analysis

In the precise world of quantitative mass spectrometry, the choice of an internal standard is paramount to achieving accurate and reproducible results. For researchers, scientists, and drug development professionals engaged in the analysis of long-chain aliphatic compounds, stable isotope-labeled (SIL) internal standards are the gold standard. They are crucial for correcting variations during sample preparation, chromatography, and ionization.[1] This guide provides an objective comparison between two common types of SIL internal standards: the deuterated standard, 1-Bromoeicosane-d41, and its carbon-13 (¹³C)-labeled counterpart.

The fundamental advantage of a SIL internal standard is its chemical identity to the analyte, with a difference only in mass. This allows it to mirror the analyte's behavior throughout the analytical process.[1] However, the choice between deuterium (²H or D) and ¹³C labeling can significantly impact analytical performance.

Key Performance Differences: Deuterated vs. ¹³C-Labeled Standards

The primary distinction lies in the physicochemical properties of the isotopes themselves. Deuterium, being roughly twice the mass of protium (¹H), can lead to subtle changes in polarity and lipophilicity. In contrast, the mass difference between ¹³C and ¹²C is smaller, resulting in virtually identical physicochemical properties between the labeled and unlabeled analyte.[2]

A critical aspect of a high-quality internal standard is its ability to co-elute perfectly with the analyte. Any separation between the analyte and the internal standard can lead to differential exposure to matrix effects, potentially compromising the accuracy of quantification.[3] This is particularly relevant in high-resolution chromatographic techniques like Ultra-Performance Liquid Chromatography (UPLC).[3]

Studies comparing deuterated and ¹³C-labeled internal standards for various analytes have consistently shown that ¹³C-labeled standards provide superior performance in terms of co-elution and, consequently, better compensation for matrix effects. While deuterated standards like 1-Bromoeicosane-d41 are often more readily available and cost-effective, they can exhibit a slight chromatographic shift relative to the unlabeled analyte.

Another important consideration is the stability of the isotopic label. ¹³C labels are integrated into the carbon backbone of the molecule and are not susceptible to exchange. Deuterium labels, particularly those on heteroatoms or activated carbon positions, can be prone to back-exchange with protons from the solvent or matrix, leading to a loss of the label and inaccurate quantification. While the deuterium atoms in 1-Bromoeicosane-d41 are on a stable aliphatic chain, the potential for exchange, though minimal, is a factor to consider in method development and validation.

Quantitative Data Summary

The following table summarizes the expected performance differences between 1-Bromoeicosane-d41 and a hypothetical C13-labeled 1-Bromoeicosane for the quantitative analysis of a long-chain alkyl bromide analyte via LC-MS/MS. The data is representative of typical outcomes observed in comparative studies of deuterated and C13-labeled internal standards in lipidomics and other quantitative analyses.

Performance Metric	1-Bromoeicosane-d41 (Deuterated)	¹³C-Labeled 1-Bromoeicosane	Rationale
Chromatographic Retention Time Difference (ΔRT) vs. Analyte	0.05 - 0.2 minutes	< 0.01 minutes	The larger mass difference in deuterated compounds can alter chromatographic behavior.
Peak Asymmetry	1.0 - 1.2	1.0 - 1.1	¹³C-labeling has a negligible effect on the molecule's interaction with the stationary phase.
Coefficient of Variation (CV%) for Quantification	5 - 10%	< 5%	Perfect co-elution of ¹³C-standards provides better correction for matrix effects and ionization suppression.
Isotopic Stability	High (on aliphatic chain)	Very High	¹³C labels are not prone to back-exchange.
Cost & Availability	Generally Lower Cost, More Available	Generally Higher Cost, Less Available	Synthesis of ¹³C-labeled compounds is often more complex and expensive.

Experimental Protocols

To illustrate the practical application of these internal standards, a detailed experimental protocol for the quantification of a hypothetical long-chain alkyl bromide (LCAB) analyte in a biological matrix is provided below.

Sample Preparation and Extraction

• Internal Standard Spiking: To 100 µL of plasma sample, add 10 µL of either 1-Bromoeicosane-d41 or ¹³C-labeled 1-Bromoeicosane internal standard solution (1 µg/mL in methanol).

• Protein Precipitation and Liquid-Liquid Extraction:

  • Add 400 µL of a 2:1 (v/v) mixture of methyl tert-butyl ether (MTBE) and methanol.

  • Vortex for 1 minute.

  • Add 100 µL of water.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 5 minutes to induce phase separation.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporation and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic System: UPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-1 min: 80% B

  • 1-10 min: Linear gradient to 100% B

  • 10-12 min: Hold at 100% B

  • 12.1-15 min: Re-equilibrate at 80% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

Mandatory Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Structural relationship between the analyte and its internal standards.

Caption: Impact of internal standard choice on the analytical workflow.

Caption: Decision logic for selecting an internal standard.

Conclusion

For routine analyses where cost is a significant factor and the required level of precision is less stringent, 1-Bromoeicosane-d41 can be a suitable internal standard. However, for demanding applications in drug development and clinical research, where the highest accuracy and reproducibility are essential, a ¹³C-labeled internal standard is the superior choice. Its ability to perfectly mimic the analyte during chromatography and its robust isotopic stability lead to more reliable and defensible quantitative data. The initial investment in a ¹³C-labeled standard can be offset by the reduced need for extensive method troubleshooting and the higher confidence in the final results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia [mdpi.com]

A Researcher's Guide to the Certificate of Analysis for 1-Bromoeicosane-d41: A Comparison with Non-Deuterated Analogs

For researchers, scientists, and professionals in drug development, the purity and isotopic enrichment of chemical reagents are paramount. This guide provides a detailed explanation of the Certificate of Analysis (CoA) for 1-Bromoeicosane-d41, a deuterated long-chain bromoalkane, and compares its performance with its non-deuterated counterpart, 1-Bromoeicosane. Understanding the nuances of the CoA is crucial for ensuring the accuracy and reproducibility of experimental results, particularly in sensitive analytical techniques like mass spectrometry.

Understanding the Certificate of Analysis

A Certificate of Analysis is a document that confirms a specific batch of a chemical product meets a defined set of quality criteria.[1][2] For a deuterated compound like 1-Bromoeicosane-d41, the CoA provides critical data on its identity, purity, and isotopic enrichment.

Here are the key sections typically found on a CoA for 1-Bromoeicosane-d41:

• Product Information: This section includes the product name, catalog number, CAS number (202480-71-5 for the deuterated form and 4276-49-7 for the unlabeled compound), molecular formula (CD3(CD2)19Br), and molecular weight (approximately 402.70 g/mol ).[3]

• Physical Properties: This may include appearance (typically a white to off-white solid), melting point, and solubility.

• Analytical Data: This is the core of the CoA, providing quantitative results from various analytical tests.

  • Chemical Purity: Often determined by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), this value indicates the percentage of the desired compound in the sample, excluding any isotopic variations. For high-quality reagents, this is typically ≥97% or higher.[4][5]

  • Isotopic Enrichment: This is a critical parameter for deuterated compounds and is usually determined by mass spectrometry or Nuclear Magnetic Resonance (NMR) spectroscopy. It specifies the percentage of molecules that are fully deuterated. For 1-Bromoeicosane-d41, a typical specification is 98 atom % D. This high level of enrichment is crucial to minimize interference from the unlabeled analog in sensitive analytical applications.

  • Identity Confirmation: Techniques like NMR and Mass Spectrometry are used to confirm the chemical structure of the compound. The CoA will often state that the spectra are consistent with the expected structure.

Comparative Analysis: 1-Bromoeicosane-d41 vs. 1-Bromoeicosane

The primary difference between 1-Bromoeicosane-d41 and 1-Bromoeicosane lies in the substitution of hydrogen atoms with their heavier isotope, deuterium. This seemingly small change has significant implications for their application in research, particularly as internal standards in quantitative mass spectrometry.

Property	1-Bromoeicosane-d41	1-Bromoeicosane	Significance for Researchers
Molecular Formula	CD3(CD2)19Br	C20H41Br	The difference in mass allows for differentiation in mass spectrometry.
Molecular Weight	~402.70 g/mol	~361.44 g/mol	The mass difference is essential for its use as an internal standard.
CAS Number	202480-71-5	4276-49-7	Unique identifiers for each compound.
Isotopic Enrichment	Typically ≥98 atom % D	Not Applicable	High isotopic purity minimizes isotopic crosstalk and improves accuracy.
Chemical Purity	Typically ≥97%	Typically ≥97%	High chemical purity is essential for both to avoid analytical interference.
Primary Application	Internal standard in mass spectrometry-based quantification.	Synthetic building block in organic and materials chemistry.	The deuterated form is specifically designed for analytical applications.

The Advantage of Deuteration in Quantitative Analysis

In quantitative mass spectrometry, an internal standard is a compound added to a sample in a known amount to enable the quantification of an analyte. The ideal internal standard has physicochemical properties very similar to the analyte. Deuterated compounds like 1-Bromoeicosane-d41 are considered the "gold standard" for use as internal standards for several reasons:

• Similar Chemical and Physical Properties: Because the chemical structure is nearly identical to the non-deuterated analyte, 1-Bromoeicosane-d41 behaves similarly during sample preparation, chromatography, and ionization in the mass spectrometer. This ensures that any sample loss or variation in instrument response affects both the analyte and the internal standard equally, leading to more accurate and precise quantification.

• Co-elution in Chromatography: In liquid chromatography-mass spectrometry (LC-MS), the deuterated standard will ideally co-elute with the non-deuterated analyte. This is crucial for compensating for matrix effects, which are a common source of error in the analysis of complex biological samples.

• Distinct Mass-to-Charge Ratio (m/z): Despite their similar chemical behavior, the mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Experimental Protocol: Use of 1-Bromoeicosane-d41 as an Internal Standard in Lipidomics

Long-chain bromoalkanes can be used to synthesize various lipid standards. Therefore, 1-Bromoeicosane-d41 is a suitable internal standard for the quantification of lipids with similar chain lengths in complex biological samples. Below is a representative experimental protocol for lipid extraction from plasma and analysis by LC-MS/MS.

Objective: To quantify a specific 20-carbon lipid analyte in human plasma using 1-Bromoeicosane-d41 as an internal standard.

Materials:

• Human plasma samples

• 1-Bromoeicosane-d41 (internal standard)

• Chloroform

• Methanol

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Internal Standard Spiking Solution: Prepare a stock solution of 1-Bromoeicosane-d41 in methanol at a concentration of 1 mg/mL. From this stock, prepare a working spiking solution at a concentration of 10 µg/mL in methanol.

• Sample Preparation: a. Thaw frozen plasma samples on ice. b. In a 2 mL microcentrifuge tube, add 100 µL of plasma. c. Add 10 µL of the 10 µg/mL 1-Bromoeicosane-d41 internal standard spiking solution to each plasma sample. d. Vortex briefly to mix.

• Lipid Extraction (Folch Method): a. Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to each tube. b. Vortex vigorously for 2 minutes. c. Add 200 µL of water to induce phase separation. d. Vortex for 1 minute. e. Centrifuge at 2,000 x g for 10 minutes to separate the layers. f. Carefully collect the lower organic layer containing the lipids using a glass pipette and transfer to a clean tube. g. Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitution and Analysis: a. Reconstitute the dried lipid extract in 100 µL of the initial mobile phase of the LC method. b. Vortex to ensure complete dissolution. c. Transfer the reconstituted sample to an autosampler vial. d. Inject a portion of the sample (e.g., 5-10 µL) into the LC-MS/MS system.

• Data Analysis: a. Monitor the specific mass transitions for both the analyte and 1-Bromoeicosane-d41. b. Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the logical flow of using a deuterated internal standard and the decision-making process for choosing the right standard.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. resolvemass.ca [resolvemass.ca]

Inter-laboratory Comparison of 1-Bromoeicosane-d41 Analysis: A Methodological Guide

Disclaimer: As of the latest search, no public data from formal inter-laboratory comparison studies for 1-Bromoeicosane-d41 were available. The following guide is a hypothetical example designed to illustrate how such a comparison could be structured and reported. The data presented is for illustrative purposes only and does not represent real experimental results.

This guide provides a framework for researchers, scientists, and drug development professionals on conducting and evaluating an inter-laboratory comparison for the quantification of 1-Bromoeicosane-d41, a deuterated internal standard. It outlines a detailed experimental protocol and presents a hypothetical set of results to demonstrate how data can be structured for comparative analysis.

Hypothetical Inter-laboratory Study Overview

For this illustrative study, a certified reference material of 1-Bromoeicosane-d41 in a nonane solution was distributed to a panel of six independent laboratories. Each laboratory was tasked with determining the concentration of the analyte using a specified gas chromatography-mass spectrometry (GC-MS) method. The primary objective was to assess the reproducibility and accuracy of the analytical method across different laboratory settings.

Data Presentation

The quantitative results from the six hypothetical participating laboratories are summarized in the table below. The data includes the mean reported concentration, standard deviation, and the calculated Z-score for each laboratory, which indicates the deviation of their result from the consensus value.

Laboratory ID	Mean Reported Concentration (µg/mL)	Standard Deviation (µg/mL)	Assigned Value (µg/mL)	Z-Score
Lab-01	99.8	1.2	100.0	-0.17
Lab-02	101.5	1.5	100.0	1.25
Lab-03	98.5	1.1	100.0	-1.25
Lab-04	102.1	1.8	100.0	1.75
Lab-05	99.2	1.3	100.0	-0.67
Lab-06	100.9	1.4	100.0	0.75

Experimental Protocols

A standardized operating procedure was provided to all participating laboratories to minimize variability arising from methodological differences.

1. Sample Preparation

• Initial Handling: Upon receipt, the sample ampoule was brought to room temperature (20-25°C).

• Serial Dilution: A stock solution was prepared by accurately diluting the provided reference material with hexane. A series of calibration standards were then prepared from this stock solution.

• Internal Standard: A non-deuterated internal standard, 1-Nonadecane, was added to all samples and calibration standards to a final concentration of 50 µg/mL.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program: Initial temperature of 80°C, hold for 1 minute, ramp to 300°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 1-Bromoeicosane-d41: m/z ions monitored will depend on the specific deuteration pattern.

  • 1-Nonadecane (Internal Standard): m/z 57, 71, 85.

3. Data Analysis and Reporting

• Quantification: A calibration curve was generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of 1-Bromoeicosane-d41 in the test sample was determined from this calibration curve.

• Reporting: Laboratories were required to report the mean concentration from at least three replicate injections, along with the standard deviation.

Workflow Visualization

The following diagram illustrates the key steps in the analytical workflow for the inter-laboratory comparison of 1-Bromoeicosane-d41.

Assessing the Fitness for Purpose of 1-Bromoeicosane-d41: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive assessment of 1-Bromoeicosane-d41, a deuterated long-chain bromoalkane, and its fitness for purpose as an internal standard in mass spectrometry-based assays. We will objectively compare its expected performance with its non-deuterated counterpart and other alternatives, supported by established principles of isotope dilution mass spectrometry.

Executive Summary

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The "gold standard" in quantitative mass spectrometry is the use of a stable isotope-labeled internal standard that co-elutes with the analyte of interest.[1] This approach is superior to using a structurally similar, non-deuterated compound.

Feature	1-Bromoeicosane-d41 (Deuterated IS)	1-Bromoeicosane (Non-Deuterated IS) or other Structural Analogs
Co-elution	Expected to co-elute with non-deuterated 1-Bromoeicosane, ensuring it experiences the same matrix effects.	May have different retention times, leading to differential matrix effects and compromised accuracy.
Extraction Recovery	Identical extraction recovery to the analyte is anticipated due to identical physicochemical properties.	Extraction efficiency can differ, introducing variability and inaccuracy.
Ionization Efficiency	Near-identical ionization response in the mass spectrometer source.	Ionization efficiency can vary significantly, affecting the analyte-to-standard ratio.
Compensation for Variability	Effectively compensates for variations in sample preparation, injection volume, and instrument response.[2]	Incomplete compensation for analytical variability, leading to lower precision and accuracy.
Accuracy & Precision	Significantly improves assay accuracy and precision.[1]	Can lead to systematic errors and higher coefficients of variation (%CV).

Key Applications

Based on its chemical properties as a long-chain bromoalkane, 1-Bromoeicosane-d41 is well-suited for use as an internal standard in the quantitative analysis of:

• Long-chain fatty acids and their derivatives: Following derivatization to their corresponding bromoalkanes.

• Other long-chain alkyl bromides: In environmental and toxicological studies.

• Lipidomics research: Where accurate quantification of lipid species is crucial. Stable isotope labeling is a powerful technique in lipidomics for analyzing nutrient distribution and metabolism.[3]

Experimental Protocols

While a specific protocol for 1-Bromoeicosane-d41 is not available, a general workflow for its application as an internal standard in a typical LC-MS/MS or GC-MS analysis is provided below.

General Workflow for Quantitative Analysis using 1-Bromoeicosane-d41

Caption: A typical experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Detailed Methodology for a Key Experiment: Fatty Acid Analysis by GC-MS

This protocol outlines the steps for the quantitative analysis of fatty acids in a biological sample using 1-Bromoeicosane-d41 as an internal standard, following derivatization.

• Sample Preparation:

  • Homogenize the biological sample (e.g., tissue, cells).

  • Add a known amount of 1-Bromoeicosane-d41 internal standard solution.

  • Perform lipid extraction using a suitable method (e.g., Folch or Bligh-Dyer).

  • Saponify the lipid extract to release free fatty acids.

  • Acidify the sample and extract the free fatty acids.

• Derivatization:

  • Convert the extracted fatty acids and the internal standard to their pentafluorobenzyl (PFB) bromide derivatives. This enhances volatility and detection sensitivity in GC-MS with negative chemical ionization (NCI).[4]

• GC-MS Analysis:

  • Inject the derivatized sample into a gas chromatograph coupled with a mass spectrometer.

  • Use a suitable capillary column for the separation of fatty acid derivatives.

  • Operate the mass spectrometer in NCI mode to achieve high sensitivity.

  • Monitor the specific ions for the analyte-PFB derivative and the 1-Bromoeicosane-d41-PFB derivative.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve using known concentrations of the analyte and a fixed concentration of the internal standard.

  • Determine the concentration of the analyte in the sample from the calibration curve.

Logical Relationships in Quantitative Analysis

The fundamental principle behind using a deuterated internal standard is to correct for any analyte loss or variation during the analytical process.

Caption: Logical relationship illustrating how a deuterated IS corrects for analytical variability.

Conclusion

1-Bromoeicosane-d41 is a highly suitable internal standard for the quantitative analysis of long-chain bromoalkanes and, by extension, other long-chain aliphatic compounds such as fatty acids. Its use is expected to significantly enhance the accuracy, precision, and robustness of analytical methods by effectively compensating for variability during sample processing and analysis. While direct comparative data is lacking, the well-documented advantages of using stable isotope-labeled internal standards provide a strong basis for its fitness for purpose in demanding research and development applications. Researchers can confidently employ 1-Bromoeicosane-d41 to improve the quality of their quantitative data.

References

• 1. escholarship.org [escholarship.org]
• 2. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Performance of 1-Bromoeicosane-d41 in Proficiency Testing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the anticipated performance of 1-Bromoeicosane-d41 as an internal standard in proficiency testing for the analysis of long-chain bromoalkanes and other persistent organic pollutants (POPs). While specific proficiency testing data for 1-Bromoeicosane-d41 is not publicly available, this document outlines its expected performance based on the well-established principles of isotope dilution mass spectrometry (IDMS) and compares it to other common internal standards. The information presented is crucial for laboratories aiming to achieve high accuracy and reliability in the quantification of environmental contaminants.

The Gold Standard: Deuterated Internal Standards in Analytical Testing

In the analysis of complex environmental samples such as soil, water, and biological tissues, the use of deuterated internal standards in conjunction with mass spectrometry techniques like Gas Chromatography-Mass Spectrometry (GC-MS) is considered the gold standard.[1] These standards are chemically identical to the analyte of interest but have a different mass due to the substitution of hydrogen atoms with deuterium. This property allows them to be distinguished by the mass spectrometer.

The core principle behind their use is Isotope Dilution Mass Spectrometry (IDMS).[1] A known amount of the deuterated standard is added to the sample at the beginning of the analytical process.[1] Because the deuterated standard behaves identically to the native analyte during extraction, cleanup, and analysis, any loss of analyte during these steps is mirrored by a proportional loss of the standard. By measuring the ratio of the native analyte to the deuterated standard in the final extract, the initial concentration of the analyte can be accurately determined, compensating for matrix effects and procedural losses.[1][2]

Hypothetical Performance Comparison of Internal Standards

The following table presents a hypothetical comparison of 1-Bromoeicosane-d41 with other potential internal standards for the analysis of a hypothetical analyte, 1-Bromoeicosane, in a complex matrix like sediment. This comparison is based on established principles of analytical chemistry.

Internal Standard	Type	Expected Recovery Correction	Expected Precision (RSD)	Susceptibility to Matrix Effects	Rationale
1-Bromoeicosane-d41	Isotopically Labeled Analog	Excellent	< 5%	Low	Co-elutes with the analyte, ensuring identical behavior during all analytical steps, providing the most accurate correction for losses and matrix-induced signal suppression or enhancement.
1-Bromododecane-d25	Shorter-Chain Labeled Analog	Good	< 10%	Low to Moderate	While deuterated, its different chain length can lead to slight variations in extraction efficiency and chromatographic retention time compared to the C20 analyte, potentially leading to less accurate correction.
1-Chloroeicosane	Non-Isotopically Labeled Analog	Moderate to Poor	> 15%	High	Different chemical properties (polarity, volatility) can result in significant variations in behavior during sample preparation and analysis, leading to inaccurate quantification.
Anthracene-d10	Different Compound Class (PAH)	Poor	> 20%	High	As a polycyclic aromatic hydrocarbon, its chemical and physical properties are vastly different from a long-chain bromoalkane, making it an unsuitable internal standard for this specific analysis.

This table is for illustrative purposes and actual performance may vary depending on the specific experimental conditions.

Experimental Protocol for Proficiency Testing

This section details a representative experimental protocol for the analysis of long-chain bromoalkanes in a proficiency testing soil sample using 1-Bromoeicosane-d41 as an internal standard.

1. Sample Preparation and Spiking

• A 10-gram aliquot of the proficiency testing soil sample is accurately weighed.

• A known concentration of 1-Bromoeicosane-d41 solution is added to the sample as an internal standard.

• The sample is thoroughly mixed to ensure homogeneity.

2. Analyte Extraction

• The spiked soil sample is subjected to pressurized fluid extraction (PFE) or Soxhlet extraction using a suitable solvent mixture (e.g., hexane/acetone).

• The resulting extract is concentrated using a rotary evaporator.

3. Sample Cleanup

• The concentrated extract undergoes cleanup using solid-phase extraction (SPE) with silica gel or Florisil to remove interfering compounds.

• The eluate containing the analytes and the internal standard is collected and further concentrated.

4. Instrumental Analysis (GC-MS)

• The final extract is analyzed using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• The GC is equipped with a capillary column suitable for the separation of long-chain hydrocarbons.

• The MS is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for the target analytes and the deuterated internal standard.

5. Quantification

• The concentration of the native analyte is calculated based on the ratio of its peak area to the peak area of 1-Bromoeicosane-d41, using a pre-established calibration curve.

Visualizing the Workflow and Principles

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationship of internal standard calibration.

Experimental workflow for proficiency testing analysis.

Principle of internal standard calibration.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoeicosane-d41: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, 1-Bromoeicosane-d41 is classified as a non-hazardous material for transport. However, its non-deuterated counterpart, 1-Bromoeicosane, is known to cause skin and eye irritation.[1] Therefore, appropriate safety precautions should be taken during handling and disposal. This guide provides detailed procedures to ensure the safe disposal of 1-Bromoeicosane-d41 in a laboratory setting.

I. Hazard Identification and Safety Precautions

While 1-Bromoeicosane-d41 is listed as non-hazardous for shipping, the unlabelled compound is a known irritant.[1][2] All laboratory personnel must handle this chemical with care, wearing appropriate Personal Protective Equipment (PPE).

Table 1: Hazard and Safety Information for 1-Bromoeicosane

Property	Information	Source
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritation	PubChem[1]
Signal Word	Warning	ChemicalBook[3]
Precautionary Statements	P264: Wash skin thoroughly after handling.P280: Wear protective gloves/protective clothing/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	Fisher Scientific, Sigma-Aldrich
Storage	Store at room temperature in a dry, cool, and well-ventilated place. Keep container tightly closed.	CDN Isotopes, Fisher Scientific
Stability	Stable under recommended storage conditions.	CDN Isotopes, ChemicalBook
Incompatibilities	Strong oxidizing agents.	ChemicalBook

II. Personal Protective Equipment (PPE)

To mitigate risks of exposure, the following PPE is mandatory when handling 1-Bromoeicosane-d41:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Nitrile or other suitable chemical-resistant gloves.

• Body Protection: A laboratory coat.

III. Spill & Leak Procedures

In the event of a spill, adhere to the following protocol:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure adequate ventilation to disperse any potential vapors.

• Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the spill. Do not use combustible materials such as sawdust.

• Collect: Carefully sweep or scoop the absorbed material into a designated, labeled waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according to the procedures outlined below.

IV. Disposal Protocol

The primary method for the disposal of 1-Bromoeicosane-d41 is through an approved hazardous waste disposal facility. Do not dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Chemical Waste Neutralization (if required by your institution):

While not a standard procedure for this compound, if small quantities require neutralization before disposal, a qualified chemist may consider hydrolysis. However, the recommended and safest method is direct disposal via a licensed waste management company.

Step-by-Step Disposal Procedure:

• Segregation: Collect waste 1-Bromoeicosane-d41 and any contaminated materials (e.g., gloves, absorbent pads) in a dedicated, properly labeled, and sealed container. This container should be designated for halogenated organic waste.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical name ("1-Bromoeicosane-d41"), and the associated hazards (e.g., "Skin Irritant," "Eye Irritant").

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials like strong oxidizing agents.

• Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the collection and proper disposal of the waste.

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 1-Bromoeicosane-d41.

References

• 1. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 1-Bromoicosane | 4276-49-7 [chemicalbook.com]

Essential Safety and Operational Guide for 1-Bromoeicosane-d41

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 1-Bromoeicosane-d41. The following procedures are designed to ensure minimal exposure and safe disposal, forming a foundational protocol for laboratory operations involving this compound.

Hazard Identification and Personal Protective Equipment (PPE)

Based on data for the analogous non-deuterated compound, 1-Bromoeicosane, this substance is expected to cause skin and serious eye irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment for 1-Bromoeicosane-d41

PPE Category	Item	Specifications and Importance
Eye and Face Protection	Safety Goggles	Chemical splash goggles are required to protect against splashes.
Face Shield	A face shield should be worn over safety goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are the minimum requirement. For prolonged or direct contact, consider double-gloving or using gloves with higher chemical resistance.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect against skin contact.
Closed-toe Shoes	Sturdy, closed-toe shoes are required to protect feet from spills.
Respiratory Protection	Filtering Facepiece Respirator	Use a NIOSH-approved respirator if handling the powder outside of a fume hood or if dust generation is likely.[2]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Work in a well-ventilated laboratory, preferably within a certified chemical fume hood, especially when handling the solid to avoid inhalation of any dust.

• Ensure that an eyewash station and safety shower are readily accessible.[3]

• Before starting, clear the workspace of any unnecessary items and ensure all required equipment is clean and functioning correctly.

2. Weighing and Aliquoting:

• If weighing the solid compound, do so in a fume hood to minimize inhalation risk.

• Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.

• If preparing solutions, add the solid to the solvent slowly.

3. Experimental Procedure:

• Keep containers with 1-Bromoeicosane-d41 closed when not in use.

• Avoid direct contact with the skin, eyes, and clothing.

• If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

4. Post-Experiment:

• Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Disposal Plan

Proper disposal of 1-Bromoeicosane-d41 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for 1-Bromoeicosane-d41

Waste Type	Disposal Procedure
Unused or Waste 1-Bromoeicosane-d41	Dispose of as hazardous chemical waste. Collect in a clearly labeled, sealed container. Follow your institution's and local regulations for halogenated organic waste disposal.
Contaminated Labware (e.g., pipette tips, vials)	Collect in a designated, labeled hazardous waste container. Do not mix with general laboratory waste.
Contaminated PPE (e.g., gloves)	Remove and dispose of in a designated hazardous waste container immediately after use or contamination.
Empty Containers	Rinse the container three times with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. The empty, rinsed container can then be disposed of according to institutional guidelines.

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling of 1-Bromoeicosane-d41.

Caption: Workflow for handling 1-Bromoeicosane-d41.

References

• 1. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 3. fishersci.com [fishersci.com]